N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

• CAS: 1189481-50-2

Core Science & Biosynthesis

An In-depth Technical Guide to N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Deuterated Intermediate for Advanced Research

N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is a deuterated organic compound of significant interest in medicinal chemistry and drug development. Its structure incorporates several key functional groups that make it a valuable intermediate for the synthesis of more complex molecules, particularly isotopically labeled pharmaceutical agents. The presence of deuterium in the methoxy group allows for its use in metabolic studies, leveraging the kinetic isotope effect to investigate the biotransformation of drug candidates. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, a plausible synthetic route, and analytical characterization of this important molecule.

Deconstructing the Molecular Architecture

The chemical structure of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is a composite of distinct functional moieties, each contributing to its overall reactivity and utility.

• Deuterated Methoxy Group (-OCD₃): The three deuterium atoms on the methoxy group are the most notable feature. The replacement of hydrogen with its heavier, stable isotope, deuterium, can significantly alter the metabolic fate of a molecule. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can slow down metabolic processes that involve the cleavage of this bond, a phenomenon known as the kinetic isotope effect. This makes the compound a valuable tool in pharmacokinetic studies to probe metabolic pathways.

• Formyl Group (-CHO): The aldehyde functional group is a versatile synthetic handle. It can participate in a wide range of chemical transformations, including reductive amination, oxidation to a carboxylic acid, and various carbon-carbon bond-forming reactions. This allows for the straightforward introduction of diverse functionalities at this position.[1][2][3][4]

• N-tert-Boc-ethylamine Linker: The ethylamine chain, protected with a tert-butyloxycarbonyl (Boc) group, provides a flexible linker to which other molecular fragments can be attached. The Boc group is a robust protecting group, stable under a variety of reaction conditions, yet easily removable under mild acidic conditions. This allows for selective deprotection and subsequent derivatization of the amine.

• Phenoxy Core: The central benzene ring with its ether linkage provides a stable aromatic scaffold for the molecule.

Caption: Chemical structure of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3.

Physicochemical Properties

The physicochemical properties of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 are summarized in the table below. These values are a combination of reported data for the compound and estimated values based on structurally similar molecules such as vanillin and its derivatives.

Property	Value	Source/Basis
CAS Number	1189481-50-2	Reported
Molecular Formula	C₁₅H₁₈D₃NO₅	Reported
Molecular Weight	298.35 g/mol	Reported
Appearance	White to off-white solid	Predicted
Melting Point	80-85 °C	Estimated based on vanillin derivatives[5]
Boiling Point	>285 °C (decomposes)	Estimated based on vanillin[5]
Solubility	Soluble in methanol, ethanol, ethyl acetate, dichloromethane; sparingly soluble in water.	Predicted based on vanillin and Boc-protected amines[6]
pKa	~7.8 (phenolic hydroxyl of potential precursor)	Estimated based on vanillin[7]

Proposed Synthesis Protocol

A plausible multi-step synthesis for N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is outlined below. This protocol is based on established synthetic methodologies for related compounds.

Caption: Proposed synthetic workflow for the target molecule.

Step 1: Synthesis of Vanillin-d3 (4-Hydroxy-3-methoxy-d3-benzaldehyde)

This step involves the selective O-methylation of 3,4-dihydroxybenzaldehyde using deuterated iodomethane.

Protocol:

• Dissolve 3,4-dihydroxybenzaldehyde (1.0 eq) in methanol.

• Add a solution of sodium hydroxide (1.1 eq) in methanol dropwise at 0 °C.

• To the resulting solution, add iodomethane-d3 (CD₃I) (1.05 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction with dilute HCl.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield vanillin-d3.[8][9]

Causality: The use of a slight excess of base and controlling the stoichiometry of iodomethane-d3 favors the selective methylation of the more acidic phenolic hydroxyl group at the 3-position.

Step 2: Williamson Ether Synthesis

The synthesized vanillin-d3 is then coupled with N-Boc-2-bromoethylamine via a Williamson ether synthesis.

Protocol:

• To a solution of vanillin-d3 (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃) (1.5 eq).

• Add N-Boc-2-bromoethylamine (1.2 eq) to the mixture.

• Heat the reaction mixture to 60-70 °C and stir for 8-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the product by column chromatography.[2][10][11][12][13]

Causality: The basic conditions deprotonate the phenolic hydroxyl group of vanillin-d3, forming a nucleophilic phenoxide which then displaces the bromide from N-Boc-2-bromoethylamine in an Sₙ2 reaction.[2][10][11][12][13]

Step 3: Formylation of the Aromatic Ring

The final step is the introduction of the formyl group onto the aromatic ring, likely at the position para to the newly formed ether linkage due to steric hindrance at the ortho positions. The Vilsmeier-Haack reaction is a suitable method.

Protocol:

• In a flask under an inert atmosphere, cool anhydrous DMF (10 eq) to 0 °C.

• Slowly add phosphorus oxychloride (POCl₃) (3 eq) dropwise, maintaining the temperature below 5 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of the product from Step 2 (1.0 eq) in anhydrous DMF dropwise to the Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and then heat to 50-60 °C for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and pour it onto crushed ice.

• Neutralize the solution with aqueous sodium hydroxide.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by column chromatography.[14][15][16][17][18]

Causality: The Vilsmeier reagent is an electrophile that attacks the electron-rich aromatic ring. The ether and methoxy groups are ortho, para-directing, and the formylation is expected to occur at the less sterically hindered para position to the ether.[14][15][16][17][18]

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of the synthesized N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3.

Caption: Analytical workflow for the characterization of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR:

• Expected Signals:

  • Aromatic protons on the benzene ring.

  • A singlet for the aldehyde proton (~9.8 ppm).

  • Multiplets for the ethylamine protons.

  • A singlet for the nine protons of the Boc group (~1.4 ppm).

  • The absence of a signal for the methoxy protons confirms deuteration.

• Protocol:

  • Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

  • Process the data, including Fourier transformation, phase correction, and baseline correction.[19][20]

¹³C NMR:

• Expected Signals:

  • Carbonyl carbon of the aldehyde (~190 ppm).

  • Carbonyl carbon of the Boc group (~156 ppm).

  • Aromatic carbons.

  • Carbons of the ethylamine linker.

  • Quaternary and methyl carbons of the Boc group.

  • The signal for the deuterated methoxy carbon will be a multiplet with a reduced intensity due to C-D coupling.

Mass Spectrometry (MS)

• Technique: Electrospray Ionization Mass Spectrometry (ESI-MS) is suitable for this polar molecule.

• Expected Ion: The protonated molecule [M+H]⁺ at m/z 299.36.

• Fragmentation Pattern: Fragmentation is expected to occur at the ether linkage and the ethylamine side chain. The loss of the Boc group is also a common fragmentation pathway.[4][21][22][23][24]

• Protocol:

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Infuse the solution into the ESI source of the mass spectrometer.

  • Acquire the mass spectrum in positive ion mode.

High-Performance Liquid Chromatography (HPLC)

• Purpose: To determine the purity of the final compound.

• Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile or methanol, with a small amount of formic acid or trifluoroacetic acid to improve peak shape.

  • Detection: UV detection at a wavelength corresponding to the absorbance maximum of the aromatic system (e.g., ~280 nm).[3][25][26][27][28][29][30]

• Protocol:

  • Prepare a standard solution of the compound of known concentration.

  • Inject the sample onto the HPLC system.

  • Run the analysis using the optimized gradient method.

  • Determine the purity by integrating the peak area of the main product relative to any impurities.

Conclusion

N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is a strategically designed molecule with significant potential as an intermediate in the synthesis of isotopically labeled compounds for drug discovery and development. Its deuterated methoxy group provides a means to study metabolic pathways, while the formyl and Boc-protected amine functionalities offer versatile points for further chemical modification. The synthetic and analytical protocols outlined in this guide provide a robust framework for researchers to produce and characterize this valuable compound, enabling its application in advanced medicinal chemistry programs.

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1H and 13C NMR chemical shifts for N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 characterization

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Characterization of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

Introduction: The Imperative of Precise Structural Elucidation

In the landscape of modern drug development and complex organic synthesis, the unambiguous confirmation of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive, gold-standard technique for the structural analysis of organic compounds.[1][2] It provides unparalleled insight into the atomic arrangement and chemical environment within a molecule.[3][4] This guide offers a comprehensive analysis of the ¹H and ¹³C NMR spectra of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3, a deuterated building block valuable in synthetic chemistry, particularly for introducing labeled moieties in metabolic or pharmacokinetic studies.

This document is structured to serve as a practical reference for researchers and scientists. We will first build a theoretical framework, predicting the chemical shifts and coupling patterns based on first principles and established spectral data. This is followed by a detailed, field-tested experimental protocol for data acquisition. The guide culminates in a tabulated summary of expected chemical shifts and visual diagrams to aid in the rapid and accurate interpretation of experimental data.

Molecular Structure and Atom Numbering

To facilitate a clear and systematic discussion of the NMR data, the following atom numbering scheme will be used throughout this guide. The strategic placement of deuterium atoms on the ethylamine chain is a key feature, designed to probe specific metabolic pathways or serve as an internal standard.

Caption: Molecular structure of the title compound with atom numbering.

Part 1: Theoretical ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a proton census of the molecule. Each unique proton environment generates a distinct signal, whose chemical shift (δ), integration (area), and multiplicity (splitting pattern) reveal its structural context.

• Aldehyde Proton (H-C15): The proton of the formyl group is highly deshielded due to the electron-withdrawing nature and magnetic anisotropy of the carbonyl group.[5][6] A sharp singlet is expected in the far downfield region, typically δ 9.8 – 10.0 ppm .[7][8]

• Aromatic Protons (H2, H5, H6): The three protons on the benzene ring reside in the characteristic aromatic region of δ 6.5 – 8.0 ppm . Their specific shifts and multiplicities are dictated by the electronic effects of the substituents:

  • H6: This proton is ortho to the electron-donating ether oxygen and meta to the electron-withdrawing formyl group. It is expected to be a doublet.

  • H5: This proton is ortho to the formyl group and meta to the ether oxygen, leading to significant deshielding. It will likely appear as a doublet of doublets.

  • H2: This proton is ortho to the methoxy group and meta to the ether linkage. It is expected to be a doublet. A predicted order of chemical shift would be H5 > H6 > H2.

• Amide Proton (N-H): The carbamate N-H proton signal is often broad due to quadrupole broadening from the adjacent nitrogen and potential chemical exchange. Its chemical shift is variable and solvent-dependent but typically appears between δ 5.0 – 6.5 ppm . This signal will disappear upon shaking the sample with a drop of D₂O, a definitive test to confirm its assignment.[9]

• Ethylamine Chain Protons (H-C7):

  • -O-CH₂- (C7): These two protons are attached to a carbon bonded to an ether oxygen, shifting them downfield to approximately δ 4.1 – 4.3 ppm . Crucially, the adjacent carbon (C8) is deuterated. Therefore, the strong three-bond proton-proton (³J_HH) coupling is absent. Instead, a much smaller two-bond proton-deuterium coupling (²J_HD) might be observed, typically resulting in a slightly broadened singlet or a very narrow triplet.

• Methoxy Protons (-OCH₃, C14): The three equivalent protons of the methoxy group are shielded by the electron-donating oxygen and will appear as a sharp singlet at approximately δ 3.8 – 3.9 ppm .[10][11]

• N-tert-Boc Protons (-C(CH₃)₃, C11-13): The nine equivalent protons of the tert-butyl group are chemically and magnetically identical, giving rise to a large, sharp singlet in the upfield region at δ 1.4 – 1.5 ppm .[12][13] This signal is a hallmark indicator of a successfully installed Boc protecting group.

Part 2: Theoretical ¹³C NMR Spectral Analysis

In ¹³C NMR, every carbon atom in a unique electronic environment produces a distinct signal. Proton-decoupled spectra are standard, resulting in a series of singlets.

• Carbonyl Carbons (C9, C15):

  • Aldehyde Carbonyl (C15): This is one of the most deshielded carbons, appearing significantly downfield at δ 190 – 192 ppm .[6][14]

  • Carbamate Carbonyl (C9): The carbamate carbonyl is also deshielded but appears upfield relative to the aldehyde, typically around δ 155 – 156 ppm .[12]

• Aromatic Carbons (C1-C6): These carbons resonate in the δ 110 – 160 ppm range. The specific shifts are influenced by the attached substituents. Carbons directly bonded to oxygen (C1, C2) will be the most downfield, followed by the carbon bearing the formyl group (C4). The protonated carbons (C3, C5, C6) will appear in the more upfield portion of this range.

• N-tert-Boc Group Carbons (C10, C11-13):

  • Quaternary Carbon (C10): The quaternary carbon of the tert-butyl group gives a characteristic signal around δ 79 – 81 ppm .[15]

  • Methyl Carbons (C11, C12, C13): The three equivalent methyl carbons produce a strong signal in the aliphatic region at approximately δ 28.0 – 28.5 ppm .[12][15]

• Ethylamine Chain Carbons (C7, C8):

  • -O-CH₂- (C7): This carbon, being attached to an electronegative oxygen, will be found around δ 68 – 70 ppm .

  • -CD₂-N- (C8): This carbon presents a unique signature due to deuteration. The primary effect is the splitting of the signal into a 1:1:1 triplet due to one-bond coupling with deuterium (spin I=1).[16] Furthermore, a small upfield shift (isotope effect) of ~0.5-1.0 ppm is expected compared to its non-deuterated analog.[16][17] This triplet, located around δ 39 – 41 ppm , is a definitive marker for the deuterated position.

• Methoxy Carbon (-OCH₃, C14): The methoxy carbon signal appears as a sharp singlet around δ 55 – 56 ppm .[18]

Part 3: Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality, reproducible NMR data is contingent upon a meticulous experimental approach. The following protocol represents a self-validating system for the characterization of the title compound.

1. Sample Preparation: a. Weigh approximately 5-10 mg of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 directly into a clean, dry NMR tube. b. Add ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical; CDCl₃ is a good starting point for its ability to dissolve a wide range of organic compounds. c. Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ 0.00 ppm for both ¹H and ¹³C). Alternatively, the residual solvent peak can be used for referencing (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C).[14] d. Cap the NMR tube and gently vortex or invert until the sample is fully dissolved.

2. NMR Instrument Setup & Calibration (Example: 400 MHz Spectrometer): a. Insert the sample into the spectrometer. b. Lock the field frequency onto the deuterium signal of the solvent. c. Perform automatic or manual shimming to optimize the magnetic field homogeneity, aiming for sharp, symmetrical peaks.

3. ¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30').
• Spectral Width: 0-12 ppm.
• Acquisition Time: ~2-4 seconds.
• Relaxation Delay (d1): 2-5 seconds (to ensure full relaxation of protons for accurate integration).
• Number of Scans (ns): 8-16 scans, depending on sample concentration.
• Receiver Gain: Optimize automatically.

4. ¹³C NMR Acquisition Parameters:

• Pulse Program: Standard proton-decoupled experiment (e.g., 'zgpg30').
• Spectral Width: 0-220 ppm.
• Acquisition Time: ~1-2 seconds.
• Relaxation Delay (d1): 2 seconds.
• Number of Scans (ns): 128-1024 scans (or more), as ¹³C is significantly less sensitive than ¹H.[3]
• Receiver Gain: Optimize automatically.

5. Data Processing: a. Apply Fourier transformation to the acquired Free Induction Decay (FID). b. Perform phase correction to ensure all peaks are in the positive absorptive phase. c. Perform baseline correction to obtain a flat baseline. d. Calibrate the spectrum using the TMS or residual solvent peak. e. Integrate the peaks in the ¹H spectrum.

Caption: Workflow for the NMR characterization of the title compound.

Part 4: Data Summary Tables

The following tables consolidate the predicted NMR data for rapid reference and comparison with experimentally obtained spectra.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton Assignment	Label	Predicted δ (ppm)	Multiplicity	Integration	Notes
Aldehyde	H-C15	9.8 – 10.0	Singlet (s)	1H	Highly deshielded.
Aromatic	H5, H6, H2	6.8 – 7.8	Multiplets (m)	3H	Specific shifts depend on substituent effects.
Amide	N-H	5.0 – 6.5	Broad Singlet (br s)	1H	D₂O exchangeable.
Ether Methylene	H-C7	4.1 – 4.3	Broad Singlet / narrow Triplet	2H	Coupling to D on C8 is minimal.
Methoxy	H-C14	3.8 – 3.9	Singlet (s)	3H	Characteristic sharp signal.
Boc Methyls	H-C11,12,13	1.4 – 1.5	Singlet (s)	9H	Definitive signal for Boc group.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Label	Predicted δ (ppm)	Multiplicity (¹³C-D)	Notes
Aldehyde Carbonyl	C15	190 – 192	N/A	Most downfield signal.
Carbamate Carbonyl	C9	155 – 156	N/A	Characteristic of Boc group.
Aromatic C-O/C-C=O	C1, C2, C4	130 – 160	N/A	Quaternary carbons, weaker signals.
Aromatic C-H	C3, C5, C6	110 – 125	N/A	Stronger signals.
Boc Quaternary	C10	79 – 81	N/A	Characteristic of Boc group.
Ether Methylene	C7	68 – 70	N/A	Attached to ether oxygen.
Methoxy	C14	55 – 56	N/A
Deuterated Methylene	C8	39 – 41	Triplet (t)	Key signature: C-D coupling and isotope shift.
Boc Methyls	C11, C12, C13	28.0 – 28.5	N/A	Strong, upfield signal.

Conclusion

The comprehensive analysis of ¹H and ¹³C NMR spectra, guided by the theoretical predictions and experimental protocols outlined in this guide, enables the confident and unambiguous structural characterization of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3. Key diagnostic signals include the aldehydic proton at ~9.8 ppm, the large nine-proton singlet of the Boc group at ~1.45 ppm in the ¹H spectrum, and, most definitively, the 1:1:1 triplet for the deuterated carbon (C8) around 40 ppm in the ¹³C spectrum. Adherence to the described methodologies ensures data integrity and supports the rigorous demands of modern chemical research and development.

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A Technical Guide to the High-Resolution Mass Spectrometry of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3: Determining Exact Mass and Isotopic Distribution

This guide provides a comprehensive framework for the analysis of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3, a deuterated organic molecule of interest in pharmaceutical and metabolic research. We will delve into the theoretical underpinnings and provide a detailed experimental workflow for the precise determination of its exact mass and the characterization of its unique isotopic distribution using high-resolution mass spectrometry (HRMS). This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the analytical chemistry of isotopically labeled compounds.

Foundational Principles: Exact Mass and Isotopic Distribution

In mass spectrometry, the exact mass is the calculated mass of a molecule based on the sum of the exact masses of its constituent isotopes. This is distinct from the nominal mass (the integer mass) and the molecular weight (the weighted average of the masses of all naturally occurring isotopes).[1] High-resolution mass spectrometers, such as Orbitrap or Fourier-transform ion cyclotron resonance (FT-ICR) instruments, are capable of measuring m/z values with high precision, enabling the determination of the elemental composition of a molecule.[2]

The isotopic distribution of a molecule arises from the natural abundance of isotopes for each element. For instance, carbon exists primarily as ¹²C, but also as ¹³C at an abundance of approximately 1.1%. This results in a characteristic pattern of peaks in the mass spectrum, with the monoisotopic peak (containing only the most abundant isotopes) being the most intense, followed by smaller peaks corresponding to molecules containing one or more heavier isotopes (e.g., M+1, M+2).[3]

For N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3, the presence of three deuterium (²H or D) atoms significantly alters its isotopic profile compared to its non-deuterated analog. Deuterium has a mass of approximately 2.0141 Da, compared to protium (¹H) at 1.0078 Da.[4] This mass difference is readily detectable by HRMS and is a key feature in its analysis.

Theoretical Mass and Isotopic Distribution of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

A critical first step in the analysis is the theoretical calculation of the exact mass and isotopic distribution. This provides a benchmark for comparison with experimental data.

Molecular Formula: C₁₅H₁₈D₃NO₅

To calculate the theoretical exact mass, we sum the exact masses of the most abundant isotopes of each element:

Element	Number of Atoms	Exact Mass (Da)	Total Mass (Da)
Carbon (¹²C)	15	12.000000	180.000000
Hydrogen (¹H)	18	1.007825	18.14085
Deuterium (²H)	3	2.014102	6.042306
Nitrogen (¹⁴N)	1	14.003074	14.003074
Oxygen (¹⁶O)	5	15.994915	79.974575
Total Exact Mass	298.160805

The theoretical isotopic distribution can be calculated using specialized software or online tools that take into account the natural abundances of all isotopes. The resulting pattern will show a prominent monoisotopic peak at m/z 298.1608, followed by M+1 and M+2 peaks. The M+1 peak will be primarily due to the presence of one ¹³C atom, while the M+2 peak will have contributions from two ¹³C atoms or one ¹⁸O atom. The presence of the three deuterium atoms is integral to the monoisotopic mass itself.

Experimental Workflow: From Sample to Spectrum

The following workflow outlines the key steps for the experimental determination of the exact mass and isotopic distribution of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3.

Caption: Experimental workflow for the determination of exact mass and isotopic distribution.

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality data and preventing instrument contamination.

• Initial Dissolution: Accurately weigh and dissolve the N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 standard in a high-purity organic solvent such as methanol or acetonitrile to a stock concentration of approximately 1 mg/mL.[3]

• Serial Dilution: Perform serial dilutions of the stock solution with the initial mobile phase composition (e.g., a mixture of water and acetonitrile with 0.1% formic acid) to achieve a final concentration suitable for LC-MS analysis, typically in the range of 1-10 µg/mL.[3]

• Filtration: Filter the final diluted sample through a 0.22 µm syringe filter to remove any particulate matter that could clog the LC system.

Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

LC-HRMS provides separation of the analyte from any potential impurities and enables its introduction into the mass spectrometer for analysis.

• Liquid Chromatography: Employ a reversed-phase C18 column for chromatographic separation. A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B) is typically effective for this type of molecule. The gradient should be optimized to ensure a sharp, symmetrical peak for the analyte.

• Electrospray Ionization (ESI): Utilize ESI in positive ion mode. The amine group in the ethylamine moiety and the ether linkages are readily protonated, making positive ion mode ideal for generating the [M+H]⁺ ion. ESI is a "soft" ionization technique that minimizes in-source fragmentation, which is essential for observing the intact molecular ion.[5] The N-tert-Boc protecting group is known to be stable under typical ESI conditions.

• High-Resolution Mass Analysis: Direct the ionized sample into a high-resolution mass analyzer, such as an Orbitrap.[2] Set the instrument to acquire data in full scan mode over an appropriate m/z range (e.g., m/z 100-500) with a resolution of at least 70,000 to ensure accurate mass measurement and resolution of the isotopic peaks.[6]

Data Processing and Analysis

The raw data acquired from the HRMS instrument must be processed to extract the desired information.

• Peak Detection and Integration: Use the instrument's software to identify and integrate the chromatographic peak corresponding to the analyte.

• Exact Mass Determination: Extract the mass spectrum for the apex of the chromatographic peak. The software will provide the measured m/z value of the monoisotopic peak of the [M+H]⁺ ion. Subtract the mass of a proton (1.007276 Da) to determine the experimental exact mass of the neutral molecule.

• Isotopic Distribution Analysis: The software can also generate an experimental isotopic distribution pattern, showing the relative abundances of the M, M+1, M+2, etc., peaks.

• Comparison with Theoretical Data: Compare the experimental exact mass and isotopic distribution with the calculated theoretical values. The mass accuracy should ideally be within 5 ppm. The measured isotopic pattern should closely match the theoretical pattern in terms of the relative intensities of the peaks.

Interpreting the Results: A Self-Validating System

The combination of a highly accurate mass measurement and a well-matched isotopic distribution provides a robust and self-validating system for the identification and characterization of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3.

• Confirmation of Elemental Composition: A close agreement between the experimental and theoretical exact mass provides strong evidence for the elemental composition of the molecule.

• Validation of Isotopic Labeling: The accurate mass measurement confirms the presence of the three deuterium atoms. Any deviation from the expected mass could indicate incomplete deuteration or the presence of other isotopic labels.

• Purity Assessment: The LC separation allows for the detection of any impurities, while the mass spectrum can reveal the presence of any non-deuterated or partially deuterated species.

Conclusion

The analytical workflow detailed in this guide provides a rigorous and reliable method for determining the exact mass and isotopic distribution of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3. By combining meticulous sample preparation, high-resolution LC-HRMS, and careful data analysis, researchers can confidently characterize this and other isotopically labeled compounds, which is a critical step in many areas of scientific research and drug development.

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A Technical Guide to Deuterium Incorporation in the Synthesis of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

This guide provides an in-depth examination of the synthetic strategies and core mechanistic principles for introducing deuterium into N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine, a substituted vanillin derivative of interest in pharmaceutical research. The strategic incorporation of deuterium can significantly alter a molecule's metabolic profile by leveraging the kinetic isotope effect (KIE), where the stronger carbon-deuterium (C-D) bond can slow metabolic degradation at specific sites. This guide will elucidate the plausible synthetic pathways and detail the distinct mechanisms for deuterium incorporation at two key positions: the methoxy group, yielding a -d3 isotopologue, and the formyl group, yielding a -d1 isotopologue.

Part 1: Proposed Synthesis of the Core Molecular Scaffold

To understand the mechanism of deuterium incorporation, one must first establish a logical synthetic pathway for the parent, non-deuterated molecule. The target compound is structurally derived from vanillin. A plausible and efficient synthesis commences with 3,4-dihydroxybenzaldehyde (protocatechuic aldehyde), a readily available starting material. The synthetic strategy hinges on the selective functionalization of its two phenolic hydroxyl groups.

The overall workflow can be visualized as a three-step process:

• Selective O-Alkylation: The more acidic phenolic hydroxyl at the C4 position is selectively alkylated with a protected aminoethyl group.

• O-Methylation: The remaining hydroxyl at the C3 position is methylated.

• N-Boc Protection: The primary amine is protected with a tert-butoxycarbonyl (Boc) group. Note: The order of these steps can be varied, and in many industrial syntheses, the N-Boc protected alkylating agent is used directly.

A logical synthetic sequence is outlined below.

Caption: Proposed synthetic workflow for the target molecule.

Part 2: Mechanism of Deuterium Incorporation at the Methoxy Position (-OCD₃)

The "-d3" designation in the target molecule's name strongly implies the presence of a trideuteromethyl group. The most robust and widely practiced method for installing a deuterated methoxy group onto a phenol is the Williamson Ether Synthesis , utilizing a deuterated methylating agent.[1][2]

Causality and Mechanistic Insight

This reaction is a classic bimolecular nucleophilic substitution (Sₙ2). The choice of a weak base like potassium carbonate (K₂CO₃) is critical; it is sufficiently basic to deprotonate the acidic phenolic hydroxyl to form a nucleophilic phenoxide ion, but not so strong as to promote side reactions.[3] The phenoxide then attacks the electrophilic carbon of deuterated methyl iodide (CD₃I).

The mechanism proceeds as follows:

• Deprotonation: The phenolic proton of the intermediate is abstracted by the carbonate base, forming a resonance-stabilized phenoxide anion.

• Nucleophilic Attack: The resulting phenoxide oxygen attacks the carbon atom of iodomethane-d3. This occurs via a backside attack, characteristic of an Sₙ2 mechanism, leading to the inversion of configuration (though this is not stereochemically relevant for a methyl group).[4][5]

• Displacement: The iodide ion is displaced as the leaving group, forming the C-O bond and yielding the final deuterated ether product.

Caption: Sₙ2 mechanism for deuteration of the methoxy group.

Experimental Protocol: Synthesis of [d3]Vanillin Precursor

This protocol is adapted from established procedures for the synthesis of [d3]vanillin.[1]

• Reaction Setup: To a solution of 3,4-dihydroxybenzaldehyde (1.0 eq) in dimethylformamide (DMF), add potassium carbonate (2.5 eq).

• First Alkylation (Side Chain): Add N-Boc-2-bromoethylamine (1.1 eq) and stir the mixture at 60-70 °C until TLC analysis indicates the consumption of the starting material.

• Deuteromethylation: Cool the mixture to room temperature. Add iodomethane-d3 (CD₃I, 1.2 eq) to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 12-18 hours, monitoring by TLC.

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the final N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3.

Part 3: Mechanism of Deuterium Incorporation at the Formyl Position (-CDO)

While the "-d3" nomenclature points to the methoxy group, the specific request to address the formyl group mechanism is critical for a comprehensive guide. Direct hydrogen-deuterium (H/D) exchange at the formyl position is a modern and efficient method to produce C-1 deuterated aldehydes.[6][7] Among the various catalytic systems, photoredox catalysis offers a distinct radical-based pathway that operates under mild conditions, using D₂O as an inexpensive deuterium source.[7][8]

Causality and Mechanistic Insight

This process avoids the ionic pathways of transition-metal catalysis and instead leverages a neutral radical approach.[6][7] The mechanism involves a photocatalytic cycle that generates a highly reactive acyl radical, which can then be trapped by a deuterium donor.

The photoredox catalytic cycle can be summarized as follows:

• Photoexcitation: A photocatalyst (e.g., 4CzIPN) is excited by visible light to a higher energy state (PC*).

• HAT Initiation: The excited photocatalyst initiates a sequence leading to a Hydrogen Atom Transfer (HAT) event. A HAT reagent abstracts the hydrogen atom from the aldehyde's formyl group, generating a key acyl radical intermediate.

• H/D Exchange: A thiol co-catalyst, after exchanging its proton with D₂O from the solvent to become a deuterated thiol (R-SD), serves as the deuterium donor.

• Deuterium Atom Transfer: The acyl radical abstracts a deuterium atom from the deuterated thiol (R-SD), forming the C-D bond of the final deuterated aldehyde product and regenerating a thiyl radical.

• Catalyst Regeneration: The thiyl radical is reduced by the reduced form of the photocatalyst, and subsequent proton/deuteron exchange with D₂O regenerates the active catalysts to complete the cycle.

Caption: Radical mechanism for formyl group deuteration via photoredox catalysis.

Experimental Protocol: Formyl H/D Exchange

This generalized protocol is based on published methods for the photoredox-catalyzed deuteration of aromatic aldehydes.[7]

• Reaction Setup: In an oven-dried vial, combine the starting aldehyde N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine (1.0 eq), a photocatalyst such as 4CzIPN (5 mol%), a HAT co-catalyst (e.g., sodium benzoate, 30 mol%), and a thiol co-catalyst (30 mol%).

• Solvent and Deuterium Source: Add anhydrous ethyl acetate as the solvent, followed by deuterium oxide (D₂O, >20 eq).

• Degassing: Seal the vial and sparge the mixture with an inert gas (e.g., nitrogen or argon) for 15-20 minutes to remove oxygen, which can quench the excited state of the photocatalyst.

• Irradiation: Place the vial near a visible light source (e.g., a blue LED strip) and stir vigorously at room temperature for 24-48 hours.

• Work-up: Upon completion, dilute the reaction with an organic solvent and wash with water to remove D₂O and other water-soluble components.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography to yield the formyl-deuterated product.

Part 4: Data Presentation and Method Comparison

The choice of deuteration strategy depends on the desired final product and the available synthetic intermediates.

Parameter	Methoxy Deuteration (-OCD₃)	Formyl Deuteration (-CDO)
Deuterium Source	Iodomethane-d3 (CD₃I)	Deuterium Oxide (D₂O)
Key Reagents	Weak base (e.g., K₂CO₃)	Photocatalyst, Thiol co-catalyst
Mechanism Type	Nucleophilic Substitution (Sₙ2)	Radical Catalytic Cycle
Position Labeled	C3-Methoxy Group	C4-Formyl Group
Isotopologue	-d3	-d1
Key Advantage	High incorporation, robust method	Uses inexpensive D₂O, mild conditions

Conclusion

The synthesis of deuterated N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine can be achieved through distinct and highly specific mechanistic pathways. The incorporation of a trideuteromethyl (-d3) group at the methoxy position is reliably accomplished via a Williamson ether synthesis, an Sₙ2 mechanism that proceeds through a phenoxide intermediate reacting with iodomethane-d3. Alternatively, deuteration of the formyl C-H bond to yield a -d1 isotopologue can be performed on the fully formed molecule using advanced photoredox catalysis, which operates through a radical-based hydrogen atom transfer mechanism with D₂O as the deuterium source. The selection of the appropriate strategy is dictated by the specific goals of the research, whether it be to block metabolism at the methoxy site or to introduce a label at the synthetically versatile formyl position.

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• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Installing the “magic methyl” – C–H methylation in synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00973C. (2021, March 10). Royal Society of Chemistry. [Link]

• Synthesis of vanillin - PrepChem.com. (n.d.). Retrieved March 12, 2024, from [Link]

• Use of Methyliodide in o-Methylation of organic compounds - Juniper Publishers. (2025, August 13). Juniper Publishers. [Link]

• (PDF) Use of Methyliodide in o-Methylation of organic compounds - ResearchGate. (2025, August 13). ResearchGate. [Link]

• A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Deuteration of Arenes via Pd-Catalyzed C–H Activation – A Lesson in Nondirected C–H Activation, Isotopic Labelling and NMR Characterization | ChemRxiv. (n.d.). ChemRxiv. [Link]

• Synthesis of new vanillin derivatives from natural eugenol | SciSpace. (2021, June 24). SciSpace. [Link]

• nBu4NBr-Catalyzed Esterification of Methoxyarenes with Acyl Bromide - ResearchGate. (n.d.). Retrieved March 12, 2024, from [Link]

• Vanillin Synthesis from 4-Hydroxybenzaldehyde Article - "In the Laboratory" Journal of Chemical Education - University of Delaware. (n.d.). Retrieved March 12, 2024, from [Link]

• A Review on the Vanillin derivatives showing various Biological activities. (n.d.). Retrieved March 12, 2024, from [Link]

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• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Reductive Amination Protocols for Aldehyde Modification of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

Executive Summary & Scientific Rationale

N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 (MW: 298.35 g/mol ) is a highly specialized, isotopically labeled building block widely utilized in proteomics, pharmacokinetics, and modular drug design. Structurally, it is a vanillin derivative featuring an acid-sensitive N-Boc-protected ethylamine chain, a stable deuterium (d3) isotopic tag, and a reactive 4-formyl (aldehyde) group.

The primary utility of this molecule lies in its ability to covalently capture primary or secondary amines via reductive amination . The d3 tag provides a distinct +3 Da mass shift in mass spectrometry (MS), acting as an internal standard for absolute quantitation or isotopic multiplexing. Because the molecule contains an acid-labile Boc protecting group, the reductive amination conditions must be carefully calibrated to ensure quantitative conversion of the aldehyde without triggering premature amine deprotection.

Mechanistic Grounding & Reagent Selection

Reductive amination is a tandem reaction consisting of two distinct mechanistic steps: iminium ion formation and subsequent hydride reduction. The causality behind our reagent selection is rooted in balancing electrophilic activation with protecting-group stability.

• The Reducing Agent: Sodium triacetoxyborohydride, NaBH(OAc)3​ , is the gold standard for direct reductive amination [1]. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, making NaBH(OAc)3​ too mild to reduce the starting aromatic aldehyde directly. Instead, it selectively reduces the more electrophilic iminium ion intermediate. Furthermore, NaBH(OAc)3​ operates efficiently in weakly acidic conditions, avoiding the toxicity associated with sodium cyanoborohydride ( NaBH3​CN ) [1].

• The Green Alternative: For scale-up, highly polar substrates, or aqueous-organic mixtures, 2-Picoline borane (pic-BH3) serves as a highly stable, non-toxic alternative [2]. It exhibits comparable efficacy to NaBH3​CN but without the risk of generating hydrogen cyanide gas [3].

• Acid Catalysis: Acetic acid (AcOH, pKa ~4.76) is frequently employed as a co-catalyst. It protonates the hemiaminal intermediate, facilitating the elimination of water to form the iminium ion. Crucially, AcOH is not acidic enough to cleave the N-Boc group at room temperature, ensuring the structural integrity of the linker.

Reaction Pathway Visualization

Mechanistic pathway of the reductive amination of the formyl group.

Experimental Protocols

The following protocols are designed as self-validating systems. Protocol A is optimized for standard organic-soluble amines, while Protocol B is tailored for polar/water-soluble amines or environmentally conscious scale-up.

Protocol A: Direct Reductive Amination using NaBH(OAc)3​ (Standard Method)

Best for: Aliphatic and aromatic primary/secondary amines with good solubility in halogenated solvents.

Materials & Stoichiometry:

• N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3: 1.0 equivalent (eq)

• Target Amine: 1.05 – 1.2 eq (slight excess drives iminium formation)

• NaBH(OAc)3​ : 1.4 – 1.5 eq

• Glacial Acetic Acid (AcOH): 1.0 – 2.0 eq (mandatory for secondary or weakly basic amines)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF) (0.1 – 0.2 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve the d3-linker (1.0 eq) and the target amine (1.1 eq) in anhydrous DCE.

• Catalysis: If utilizing a secondary amine or an aniline derivative, add glacial AcOH (1.0 eq) dropwise. Stir the mixture at room temperature (20–25 °C) for 15–30 minutes to allow pre-equilibration of the iminium ion.

• Reduction: Add NaBH(OAc)3​ (1.5 eq) portion-wise over 5 minutes. The reaction is mildly exothermic; portion-wise addition prevents localized heating that could degrade the Boc group.

• Agitation: Stir the suspension vigorously at room temperature. The reagent will slowly dissolve as it reacts. Monitor via TLC or LC-MS (typically complete in 2–6 hours).

• Quenching & Workup: Once the aldehyde is consumed, quench the reaction by adding saturated aqueous NaHCO3​ (equal volume to the reaction solvent). Stir for 15 minutes to destroy excess hydride.

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Protic Reductive Amination using 2-Picoline Borane

Best for: Highly polar amines, amino acids, or oligosaccharide labeling requiring protic solvents (MeOH/Water).

Materials & Stoichiometry:

• N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3: 1.0 eq

• Target Amine: 1.1 eq

• 2-Picoline Borane (pic-BH3): 1.0 – 1.2 eq

• Solvent: Methanol (MeOH) or MeOH/Water mixtures.

Step-by-Step Methodology:

• Preparation: Dissolve the d3-linker (1.0 eq) and the amine (1.1 eq) in MeOH.

• Activation: Add a catalytic amount of AcOH (10 mol%) to promote imine formation. Stir for 30 minutes.

• Reduction: Add solid 2-picoline borane (1.0 eq) in a single portion.

• Agitation: Stir at room temperature for 12–16 hours. Pic-BH3 is less reactive than NaBH(OAc)3​ , necessitating longer reaction times, but it is entirely stable in methanol [2].

• Workup: Evaporate the methanol under reduced pressure. Partition the residue between saturated aqueous NaHCO3​ and Ethyl Acetate. Extract, dry the organic layer over Na2​SO4​ , and concentrate.

Quantitative Data & Optimization Summary

The table below summarizes the expected kinetic profiles and yields based on the amine class conjugated to the d3-linker.

Amine Class	Preferred Reducing Agent	Solvent	Acid Additive	Est. Time (h)	Expected Yield (%)
Aliphatic Primary	NaBH(OAc)3​	DCE	None	2 - 4	85 - 95
Aliphatic Secondary	NaBH(OAc)3​	DCE	AcOH (1.0 eq)	4 - 6	80 - 90
Aromatic Primary	NaBH(OAc)3​	DCE	AcOH (1.0 - 2.0 eq)	6 - 12	75 - 85
Polar / Aqueous Amines	2-Picoline Borane	MeOH	AcOH (0.1 eq)	12 - 16	70 - 85

Analytical Validation & Troubleshooting

To ensure this protocol functions as a self-validating system, researchers must verify the product using the following analytical criteria:

• Mass Spectrometry (LC-MS): The successful conjugate will exhibit an [M+H]+ peak that is exactly +3 Da heavier than the theoretical mass of an unlabeled equivalent. This isotopic shift confirms the d3-linker is intact.

• Nuclear Magnetic Resonance ( 1 H-NMR):

  • Disappearance: The sharp aldehyde singlet ( ∼9.8 ppm) must completely disappear.

  • Appearance: A new set of benzylic protons ( Ar-CH2​-N ) will appear as a singlet or multiplet between 3.6−3.9 ppm, depending on the amine.

  • Integrity: The Boc group ( ∼1.4 ppm, 9H singlet) must remain unperturbed.

• Troubleshooting Dialkylation: Primary amines can sometimes undergo double alkylation (reacting with two equivalents of the d3-linker). If LC-MS shows a dialkylated byproduct, switch to an indirect (stepwise) reductive amination : pre-form the imine in MeOH with molecular sieves for 4 hours before adding the reducing agent.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[Link]

• Sato, S., Sakamoto, T., Miyazawa, E., & Kikugawa, Y. (2004). "One-pot reductive amination of aldehydes and ketones with 2-picoline-borane in methanol, in water, and in neat conditions." Tetrahedron, 60(36), 7899-7906.[Link]

• Ruhaak, L. R., Zauner, G., Huhn, C., Bruggink, C., Deelder, A. M., & Wuhrer, M. (2010). "2-picoline-borane: a non-toxic reducing agent for oligosaccharide labeling by reductive amination." Proteomics, 10(12), 2330-2336.[Link]

selective Boc deprotection methods for N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

An Application Note and Protocol Guide

Abstract

The tert-butyloxycarbonyl (Boc) group is an indispensable amine-protecting group in modern organic synthesis, valued for its stability and ease of removal under specific acidic conditions.[1][2] This application note provides a comprehensive guide to the selective deprotection of a key synthetic building block, N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3. We present two robust, field-proven protocols utilizing Trifluoroacetic Acid (TFA) and Hydrochloric Acid (HCl) in 1,4-dioxane, respectively. This document delves into the mechanistic underpinnings of the deprotection, analyzes the stability of the substrate's sensitive functional groups—the aromatic aldehyde and methoxy ether—and offers a comparative analysis to guide researchers in selecting the optimal method for their synthetic goals.

Introduction and Strategic Considerations

N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is a specialized building block, likely employed in the synthesis of complex pharmaceutical agents or biological probes.[3][4] The deuterium-labeled ethylamine chain serves as a stable isotopic marker, often used in metabolic studies. The selective removal of the N-Boc group is a critical step to unmask the primary amine for subsequent coupling reactions.

The primary challenge in any deprotection strategy is to achieve complete removal of the protecting group without affecting other functionalities within the molecule. In this specific substrate, two such groups warrant consideration:

• 4-Formyl Group: The aromatic aldehyde is a crucial functional handle. Fortunately, the formyl group is stable under the standard acidic conditions required for Boc cleavage.[5]

• 2-Methoxy Group: Aromatic methyl ethers are robust and do not cleave under the conditions described.[6]

Given the stability of these groups, the deprotection can proceed efficiently, transforming the substrate into the corresponding primary amine salt, ready for the next synthetic step.

Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of the Boc group is an acid-catalyzed elimination reaction.[7][8] The mechanism proceeds through several distinct steps, which ensures a clean and irreversible transformation.

• Protonation: The process initiates with the protonation of the carbamate's carbonyl oxygen by a strong acid (e.g., TFA or HCl).[9]

• C-O Bond Cleavage: This protonation weakens the adjacent tert-butyl-oxygen bond, leading to its cleavage. This step generates a highly stable tertiary carbocation (tert-butyl cation) and an unstable carbamic acid intermediate.[9][10]

• Decarboxylation: The carbamic acid rapidly decomposes, releasing carbon dioxide gas and the free primary amine.[7][9]

• Salt Formation: In the acidic medium, the newly liberated and nucleophilic amine is immediately protonated, forming a stable ammonium salt (trifluoroacetate or hydrochloride).[10]

This final step prevents the free amine from participating in any undesired side reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. scbt.com [scbt.com]
• 4. N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3, TRC 2.5 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

incorporating N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 in stable isotope labeling of APIs

Application Note: Incorporating N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 in Stable Isotope Labeling of APIs

Introduction & Mechanistic Rationale

In modern pharmacokinetics (PK) and therapeutic drug monitoring (TDM), liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalysis. However, LC-MS/MS is highly susceptible to matrix effects and ionization variability[1]. To correct for these analytical anomalies, Stable Isotope-Labeled (SIL) internal standards are indispensable[2].

The compound N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 (CAS: 1189481-50-2) is an advanced, multi-functional building block designed specifically for the synthesis of SIL active pharmaceutical ingredients (APIs)—such as dextromethorphan metabolites—and their hapten conjugates[3][4]. Its architectural design offers three distinct mechanistic advantages:

• The Methoxy-d3 Group (-OCD₃): Provides a clean +3 Da mass shift. Unlike deuterium atoms placed on exchangeable heteroatoms (-OH, -NH) or acidic carbons, the ether-linked -OCD₃ group is metabolically and chemically inert, preventing H/D scrambling during aggressive sample preparation[5].

• The Formyl Handle (-CHO): Acts as a highly electrophilic site for Knoevenagel condensations, Grewe cyclizations, or reductive aminations, allowing seamless integration into the core scaffolds of vanillin-derived APIs.

• The Boc-Protected Aminoethyl Linker: The tert-butyloxycarbonyl (Boc) group is completely orthogonal to the reductive conditions used on the formyl group. Once the API core is constructed, the Boc group can be selectively cleaved to reveal a primary amine—an ideal nucleophile for conjugating the SIL-API to carrier proteins (e.g., BSA, KLH) for immunoassay development.

Physicochemical Properties

Property	Specification
Chemical Name	tert-Butyl (2-(4-formyl-2-(methoxy-d3)phenoxy)ethyl)carbamate
CAS Number	1189481-50-2
Molecular Formula	C₁₅H₁₈D₃NO₅
Molecular Weight	298.35 g/mol
Mass Shift	+3.018 Da (relative to unlabeled analog)
Key Functional Groups	Aldehyde (reactive), Methoxy-d3 (SIL tracer), Boc-amine (protected linker)

Visualizing the Synthetic Logic

Divergent synthetic pathways utilizing N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3.

Experimental Workflows & Protocols

Protocol A: Synthesis of SIL API Intermediates via Reductive Amination This protocol describes the coupling of the building block to a primary amine (representing an API precursor) to form a secondary amine SIL intermediate.

• Causality Insight: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄). NaBH(OAc)₃ is a mild reducing agent that selectively reduces the protonated iminium ion without prematurely reducing the starting aldehyde to an alcohol. It also avoids the highly toxic cyanide byproducts associated with NaBH₃CN.

Step-by-Step Methodology:

• Imine Formation: Dissolve 1.0 eq of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 and 1.05 eq of the target primary amine in anhydrous 1,2-dichloroethane (DCE) to reach a 0.2 M concentration.

• Catalysis: Add 1.0 eq of glacial acetic acid to catalyze Schiff base formation. Stir at room temperature for 2 hours under a nitrogen atmosphere.

• Reduction: Cool the reaction vessel to 0°C. Portion-wise, add 1.5 eq of NaBH(OAc)₃.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor the reaction via LC-MS. The disappearance of the aldehyde peak ([M+H]⁺ m/z 299.1) and the appearance of the product mass confirm completion.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with dichloromethane (DCM) (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography (Silica gel, EtOAc/Hexanes).

Protocol B: Boc Deprotection and Hapten-Carrier Protein Conjugation To utilize the SIL API as a hapten for antibody generation, the Boc group must be removed to expose the primary amine for EDC/NHS coupling.

• Causality Insight: Trifluoroacetic acid (TFA) is used for deprotection because it cleanly cleaves the Boc group, generating volatile byproducts (isobutylene and CO₂) that are easily removed under vacuum, leaving the pure amine TFA salt. EDC/NHS chemistry is subsequently employed because it efficiently forms stable amide bonds in aqueous buffers, which is critical to prevent the denaturation of the carrier protein.

Step-by-Step Methodology:

• Boc Cleavage: Dissolve the purified SIL intermediate from Protocol A in a 1:1 mixture of DCM and TFA (0.1 M). Stir at room temperature for 2 hours.

• Evaporation: Concentrate the mixture under a stream of nitrogen. Co-evaporate with toluene (3x) to remove residual TFA, yielding the primary amine TFA salt.

• Activation of Carrier Protein: In a separate vial, dissolve the carrier protein (e.g., BSA) in 0.1 M MES buffer (pH 6.0). Add 10 eq of EDC-HCl and 10 eq of Sulfo-NHS. Stir for 15 minutes at room temperature to activate the protein's carboxyl groups.

• Conjugation: Adjust the pH of the protein solution to 7.4 using 1 M NaOH. Add the deprotected SIL amine (dissolved in a minimal amount of DMSO). Stir the conjugation mixture overnight at 4°C.

• Purification: Remove unreacted small molecules by dialyzing the mixture against 1X PBS (pH 7.4) using a 10 kDa MWCO dialysis cassette for 48 hours, executing multiple buffer exchanges.

Analytical Validation: LC-MS/MS Data Presentation

When developing a Multiple Reaction Monitoring (MRM) method, the +3 Da mass shift of the methoxy-d3 group ensures that the SIL internal standard does not suffer from cross-talk with the natural isotopic envelope of the unlabeled API[5].

Analyte Type	Precursor Ion [M+H]⁺	Dominant Product Ion	Collision Energy (eV)	Mass Shift (Δ Da)
Unlabeled API Analog	M	F1	25	N/A
SIL-d3 Internal Standard	M + 3	F1 + 3 (if fragment contains -OCD₃)	25	+3.018
SIL-d3 Internal Standard	M + 3	F2 (if fragment loses -OCD₃)	30	+3.018 (Precursor only)

Note: The exact m/z values depend on the specific API conjugated to the building block. The retention time of the SIL-d3 standard will perfectly co-elute with the unlabeled API, effectively neutralizing matrix suppression effects.

References

• Title: Stable-isotope dilution LC–MS for quantitative biomarker analysis Source: PMC - NIH URL: [Link]

• Title: Stable Labeled Isotopes as Internal Standards: A Critical Review Source: Crimson Publishers URL: [Link]

• Title: tert-Butyl (2-(4-formyl-2-(methoxy-d3)phenoxy)ethyl)carbamate (CAS: 1189481-50-2) Source: Pharmaffiliates URL: [Link]

Sources

• 1. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. benchchem.com [benchchem.com]

Application Note: Synthesis Protocol for N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 Derivatives

Introduction & Scientific Rationale

The development of robust, stable isotope-labeled (SIL) internal standards is a cornerstone of quantitative LC-MS/MS bioanalysis, pharmacokinetics, and mechanistic drug discovery. N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 (CAS: 1189481-50-2) is a highly specialized, deuterated building block[1]. It is frequently utilized in the synthesis of isotopic standards for morphinan derivatives (such as dextromethorphan impurities)[2], PROTAC linkers, and complex antibody-drug conjugate (ADC) payloads.

This application note details a highly optimized, self-validating protocol for synthesizing this critical intermediate. By leveraging a Finkelstein-catalyzed Williamson etherification, this methodology ensures high chemoselectivity, preserves the isotopic integrity of the -OCD₃ group, and prevents the thermal degradation of the acid-sensitive Boc-protecting group.

Retrosynthetic Analysis & Mechanistic Causality

The target molecule consists of a vanillin-d3 core etherified with a Boc-protected ethylamine chain. The most efficient retrosynthetic disconnection breaks the ether C-O bond, leading to two commercially available precursors: Vanillin-d3 (4-hydroxy-3-(methoxy-d3)benzaldehyde, CAS: 74495-74-2)[3] and N-Boc-2-bromoethylamine .

Causality Behind Experimental Choices:

• Base Selection (K₂CO₃ vs. NaH): The phenolic hydroxyl group of vanillin-d3 has a pKa of ~7.4 due to the electron-withdrawing nature of the para-formyl group. A mild, insoluble base like Potassium Carbonate (K₂CO₃) is perfectly matched to deprotonate the phenol without triggering unwanted aldol condensations or Cannizzaro reactions at the aldehyde moiety, which stronger bases like Sodium Hydride (NaH) might induce.

• Catalyst (KI): The addition of Potassium Iodide (KI) initiates an in situ Finkelstein reaction. The alkyl bromide is converted into an alkyl iodide, which is a vastly superior leaving group for the subsequent Sₙ2 displacement[4]. This allows the reaction to proceed smoothly at 80 °C, well below the thermal decomposition threshold of the Boc group.

• Solvent (DMF): A polar aprotic solvent like N,N-Dimethylformamide (DMF) is chosen because it poorly solvates the phenoxide anion, leaving it highly nucleophilic and accelerating the Sₙ2 pathway[5].

Materials and Reagents

The following stoichiometry is optimized for a 10.0 mmol scale reaction, balancing yield with the cost-efficiency of the deuterated starting material.

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Experimental Role
Vanillin-d3	155.17	1.0 eq	1.55 g	Limiting Reagent / Nucleophile
N-Boc-2-bromoethylamine	224.10	1.2 eq	2.69 g	Electrophile
Potassium Carbonate (K₂CO₃)	138.21	2.0 eq	2.76 g	Base / Acid Scavenger
Potassium Iodide (KI)	166.00	0.1 eq	0.17 g	Sₙ2 Catalyst (Finkelstein)
Anhydrous DMF	73.09	N/A	15.0 mL	Polar Aprotic Solvent
Ethyl Acetate (EtOAc)	88.11	N/A	~100 mL	Extraction Solvent

Step-by-Step Experimental Protocol

Step 1: Preparation & Deprotonation

• Apparatus Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush the system with inert Nitrogen (N₂) gas.

• Reagent Addition: Add Vanillin-d3 (1.55 g, 10.0 mmol) and anhydrous DMF (15.0 mL) to the flask. Stir until fully dissolved.

• Phenoxide Formation: Add finely powdered, anhydrous K₂CO₃ (2.76 g, 20.0 mmol). Stir the suspension at room temperature for 30 minutes.

  • Self-Validation Check: The solution will transition from colorless/pale yellow to a vibrant, deep yellow, visually confirming the formation of the highly conjugated phenoxide anion.

Step 2: Finkelstein-Catalyzed Etherification

• Catalyst Addition: Add KI (0.17 g, 1.0 mmol) to the stirring mixture.

• Electrophile Addition: Introduce N-Boc-2-bromoethylamine (2.69 g, 12.0 mmol) dropwise via syringe.

• Heating: Submerge the flask in an oil bath pre-heated to 80 °C. Maintain vigorous stirring under N₂ for 12–16 hours.

  • Self-Validation Check (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane/EtOAc 7:3). The product will appear as a new UV-active spot with a higher Rf value than Vanillin-d3, as the polar phenolic -OH is now masked by the lipophilic Boc-protected chain.

Step 3: Aqueous Work-Up & Extraction

• Quenching: Cool the reaction mixture to room temperature. Pour the mixture into 50 mL of ice-cold distilled water to precipitate the product and dissolve inorganic salts.

• Extraction: Extract the aqueous phase with EtOAc (3 x 30 mL).

• Washing: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution or heavy brine (3 x 20 mL).

  • Causality Note: DMF is highly miscible with water but partitions into EtOAc. Washing with brine/LiCl forcefully pulls residual DMF out of the organic layer, preventing co-elution during chromatography.

• Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Step 4: Flash Chromatography Purification

• Column Preparation: Pack a silica gel column (230-400 mesh).

• Elution: Load the crude residue and elute using a gradient of Hexane / Ethyl Acetate (from 9:1 to 7:3 v/v).

• Isolation: Combine the pure fractions and evaporate the solvent to yield N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 as a white to pale-yellow solid (Typical Yield: 85–90%).

Analytical Characterization & Validation

To ensure the trustworthiness of the synthesized standard, the following analytical signatures must be verified:

• ¹H NMR (400 MHz, CDCl₃):

  • δ 9.85 (s, 1H, -CHO)

  • δ 7.45 - 6.95 (m, 3H, Aromatic protons)

  • δ 5.05 (br s, 1H, -NH-Boc)

  • δ 4.15 (t, 2H, -O-CH₂-)

  • δ 3.55 (q, 2H, -CH₂-NH-)

  • δ 1.45 (s, 9H, Boc -C(CH₃)₃)

  • Critical Validation: The characteristic methoxy singlet normally found at δ 3.90 ppm must be completely absent , confirming the 100% isotopic purity of the -OCD₃ group.

• LC-MS (ESI+):

  • Calculated exact mass for C₁₅H₁₈D₃NO₅ is 298.16[1].

  • Expected primary adducts: [M+H]⁺ at m/z 299.16 and [M+Na]⁺ at m/z 321.16 .

  • In-source fragmentation typically yields a prominent peak at m/z 199.16 due to the loss of the Boc group (-100 Da).

Workflow Visualization

Fig 1: Reaction workflow for the Williamson etherification of Vanillin-d3 to the target Boc-amine.

References

• WITEGA Laboratorien. "Vanillin-D3 - Deuterated Reference Standard for Method Validation (CAS 74495-74-2)". WITEGA. URL:[Link]

• Dua et al. "Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity". ACS Omega. URL:[Link]

• Pharmaffiliates. "tert-Butyl (2-(4-formyl-2-(methoxy-d3)phenoxy)ethyl)carbamate". Pharmaffiliates. URL:[Link]

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• 3. Vanillin-D3 - Deuterated Reference Standard for Method Validation (CAS 74495-74-2) [witega.de]
• 4. Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

using N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 in pharmacokinetic tracer studies

Leveraging N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 as a Stable Isotope-Labeled Precursor for Advanced Pharmacokinetic Tracer Studies

Authored by: Senior Application Scientist

Introduction: The Strategic Role of Deuterated Precursors in Pharmacokinetics

In modern drug development, a precise understanding of a compound's absorption, distribution, metabolism, and excretion (ADME) profile is paramount. Pharmacokinetic (PK) studies provide this critical information, guiding dose selection, and predicting potential drug-drug interactions. The use of stable isotope-labeled (SIL) compounds, particularly those incorporating deuterium (D), has become a cornerstone of these investigations.[1][] Deuteration offers a subtle yet powerful modification that allows a drug molecule to be tracked and quantified with high precision within complex biological systems without altering its fundamental biological activity.[1][3]

This guide focuses on the strategic application of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 , a versatile deuterated synthetic precursor. The presence of the deuterium atoms on the ethylamine moiety provides a stable isotopic signature, while the N-tert-butyloxycarbonyl (Boc) protecting group and the reactive formyl (aldehyde) group offer synthetic flexibility.

It is critical to recognize that this compound is not intended for direct administration as a tracer. The Boc group is a protecting group used during chemical synthesis which must be removed to unmask the primary amine.[4][5] This primary amine, or a more complex molecule derived from it via the formyl group, is the intended tracer for PK studies. These application notes provide the scientific rationale and detailed protocols for utilizing this precursor to generate a primary amine tracer and subsequently employ it in a robust in vivo pharmacokinetic study.

Core Principle: Isotope Dilution Mass Spectrometry

The quantification of the deuterated tracer in biological matrices relies on the principle of isotope dilution mass spectrometry (IDMS).[6][7] This gold-standard analytical technique involves adding a known amount of the stable isotope-labeled compound (in this case, the deuterated tracer) as an internal standard to the biological sample containing the unlabeled (protiated) analyte of interest. Since the labeled and unlabeled compounds are chemically identical, they co-elute during chromatography and exhibit the same ionization efficiency in the mass spectrometer, but are distinguishable by their mass-to-charge (m/z) ratio.[6] This co-analytical behavior corrects for variations in sample preparation, extraction efficiency, and instrument response, enabling highly accurate and precise quantification.[8]

From Precursor to Tracer: The Deprotection Step

The foundational step before any PK study is the quantitative removal of the N-Boc protecting group to yield the active primary amine tracer: 2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 . The Boc group is labile under acidic conditions, a reaction that proceeds via protonation of the carbamate followed by the release of the stable tert-butyl cation, carbon dioxide, and the free amine.[4][5]

Protocol 1: N-Boc Deprotection

This protocol describes a standard laboratory procedure for the deprotection of the title compound using trifluoroacetic acid (TFA).

Materials:

• N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure:

• Dissolution: Dissolve N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 (1.0 eq) in anhydrous DCM (approx. 10 mL per 1 mmol of substrate) in a round-bottom flask.

• Acid Addition: Cool the solution to 0 °C using an ice bath. Slowly add TFA (5-10 eq) dropwise to the stirred solution.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-3 hours).

• Quenching: Carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases and the pH of the aqueous layer is basic (>8).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL).

• Washing: Combine the organic layers and wash with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Characterization: Confirm the identity and purity of the resulting product, 2-(4-formyl-2-methoxyphenoxy)ethylamine-d3, using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Pharmacokinetic Study Design

The following section outlines a comprehensive protocol for an in vivo pharmacokinetic study in rodents using the newly synthesized deuterated tracer. This protocol is designed to be a template and should be adapted according to specific research goals and institutional animal care and use committee (IACUC) guidelines.

Experimental Workflow Overview

Caption: Workflow for a pharmacokinetic study using the deuterated tracer.

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

Objective: To determine key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life) of 2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 following administration to rats.[9]

Materials:

• 2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 (the tracer)

• Vehicle for dosing (e.g., saline, PEG400/water)

• Male Sprague-Dawley rats (acclimatized for at least one week)[9]

• Dosing syringes and needles

• Blood collection tubes (e.g., heparinized or EDTA-coated capillaries)

• Centrifuge

• Freezer (-80 °C) for sample storage

Step-by-Step Procedure:

• Dose Preparation: Prepare a stock solution of the tracer in the chosen vehicle at a concentration suitable for the intended dose (e.g., 1 mg/kg). Ensure complete dissolution.

• Animal Dosing: Administer the dose solution to the rats. For intravenous (IV) administration, use the tail vein. For oral (PO) administration, use oral gavage. Record the exact time of dosing.

• Blood Sampling: Collect blood samples (approx. 100-150 µL) at predetermined time points. A typical sampling schedule might be:

  • IV: 2, 5, 15, 30 minutes; 1, 2, 4, 8, 24 hours.

  • PO: 15, 30 minutes; 1, 2, 4, 6, 8, 24 hours.

• Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., at 4,000 x g for 10 minutes at 4 °C) to separate the plasma.

• Sample Storage: Transfer the plasma supernatant to clearly labeled cryovials and store at -80 °C until analysis.

• Optional Tissue Collection: At the end of the study (terminal time point), animals can be euthanized to collect tissues of interest (e.g., liver, kidney, brain). Tissues should be weighed, snap-frozen in liquid nitrogen, and stored at -80 °C.

Bioanalytical Method: LC-MS/MS Quantification

The accurate quantification of the deuterated tracer in plasma samples is achieved using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[10][11] The method must be validated according to regulatory guidelines, such as those from the FDA, to ensure its accuracy, precision, selectivity, and stability.[12][13][14][15]

Protocol 3: Plasma Sample Preparation and LC-MS/MS Analysis

Objective: To quantify the concentration of 2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 in plasma samples.

Materials:

• Thawed plasma samples, calibration standards, and quality control (QC) samples.

• An appropriate non-deuterated analog to serve as the analytical standard (or a different SIL analog if quantifying the d3-tracer itself).

• Protein precipitation solvent (e.g., acetonitrile or methanol) containing the internal standard.

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer).

• Appropriate HPLC column (e.g., C18 reverse-phase).

Step-by-Step Procedure:

• Sample Thawing: Thaw all plasma samples, standards, and QCs on ice.

• Protein Precipitation: To a 50 µL aliquot of each plasma sample, add 200 µL of cold acetonitrile containing the internal standard. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g for 10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• LC-MS/MS Analysis: Inject a small volume (e.g., 5-10 µL) of the supernatant onto the LC-MS/MS system.

LC-MS/MS Parameters: The specific parameters must be optimized for the tracer molecule. The table below provides a hypothetical example.

Parameter	Example Value	Rationale
HPLC Column	C18, 2.1 x 50 mm, 1.8 µm	Provides good retention and separation for small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation for positive ion ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for gradient elution.
Gradient	5% to 95% B over 3 minutes	A standard gradient to elute the analyte with good peak shape.
Flow Rate	0.4 mL/min	Typical flow rate for analytical LC-MS.
Ionization Mode	ESI Positive	The amine group is readily protonated.
MRM Transition (d3)	[M+H]⁺ → Fragment	Specific mass transition for the deuterated tracer.
MRM Transition (IS)	[M+H]⁺ → Fragment	Specific mass transition for the internal standard.

Note: The exact m/z values for the precursor and product ions must be determined experimentally by infusing a standard solution of the analyte into the mass spectrometer.

Data Analysis and Interpretation

The data from the LC-MS/MS analysis (peak area ratios of the analyte to the internal standard) are used to generate a calibration curve. The concentrations of the tracer in the unknown samples are then interpolated from this curve. These concentration-time data are used to calculate key pharmacokinetic parameters using non-compartmental analysis (NCA) software.

Conclusion

N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is a valuable synthetic intermediate for creating deuterated tracers for pharmacokinetic research. By following a straightforward deprotection protocol, researchers can generate a primary amine tracer suitable for in vivo studies. The subsequent application of a well-designed animal study and a validated LC-MS/MS bioanalytical method allows for the precise characterization of the compound's pharmacokinetic profile. This approach, grounded in the robust principles of isotope dilution, provides the high-quality data necessary to make informed decisions in the drug discovery and development pipeline.

References

• AquigenBio. (2024, July 19). Accelerating Drug Discovery with Deuterated Labelled Compounds.

• U.S. Food and Drug Administration. (2018, May 21). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• Division of Microbiology and Infectious Disease (DMID). (2024, October 9). Validation Requirements for Bioanalytical Methods in Support of Pharmacokinetic (PK) Studies.

• Russak, E. M., & Gfeller, E. (2018). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 52(9), 895-903. Available at: [Link]

• J&K Scientific LLC. (2026, February 8). BOC Protection and Deprotection. Available at: [Link]

• U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]

• Harbeson, S. L., & Tung, R. D. (2019). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 18(11), 853-870. Available at: [Link]

• Li, G., et al. (2012). Stable Isotope- and Mass Spectrometry-based Metabolomics as Tools in Drug Metabolism: A Study Expanding Tempol Pharmacology. Molecular & Cellular Proteomics, 11(7), M111.015392. Available at: [Link]

• Expert Review of Proteomics. (2010). Stable-Isotope Dilution LC–MS for Quantitative Biomarker Analysis. Available at: [Link]

• Journal of Chromatography B. (2007). Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS. Available at: [Link]

• Ye, S., et al. (2009). Measurement of Deuterium-Labeled Phylloquinone in Plasma by High-Performance Liquid Chromatography/Mass Spectrometry. Analytical Chemistry, 81(13), 5346-5351. Available at: [Link]

• News-Medical.net. (2019, April 8). Biomedical Applications of Isotope-Dilution Liquid Chromatography. Available at: [Link]

• GenScript. Terminology of Antibody Drug for Boc Deprotection. Available at: [Link]

• Bunch, D. R., et al. (2013). Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC-MS/MS Assays? A Case Study Using Plasma Free Metanephrine and Normetanephrine. Journal of Analytical & Bioanalytical Techniques, 4(5). Available at: [Link]

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• 5. genscript.com [genscript.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ukisotope.com [ukisotope.com]
• 8. Preclinical imaging evaluation of novel TSPO-PET ligand 2-(5,7-diethyl-2-(4-(2-[18F]fluoroethoxy)phenyl)pyrazolo[1,5-a]pyrimidin-3-yl)-N,N-diethylacetamide ([18F]VUIIS1008) in glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. biojiva.com [biojiva.com]
• 11. “Click-like” Boc protection of unreactive amine via solvent gelation with potential application for PET tracer development | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 12. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. scbt.com [scbt.com]
• 15. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Multi-Step Synthesis of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks in synthesizing N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 (CAS: 1189481-50-2). This deuterated vanillin derivative is a highly valuable building block for targeted radioligands, PROTAC linkers, and quantitative mass spectrometry standards.

Because this synthesis involves the alkylation of a highly functionalized, isotopically labeled phenol (vanillin-d3, where the deuterium is located on the methoxy group), maximizing yield and isotopic fidelity is paramount. This guide provides field-tested troubleshooting strategies, mechanistic insights, and a self-validating optimized protocol.

System Architecture: Synthetic Pathways

Before troubleshooting, it is critical to understand the two primary synthetic architectures used to construct this molecule.

Synthetic pathways for N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3.

FAQ & Troubleshooting: Precursor & Pathway Selection

Q: Should I synthesize this compound via the Williamson etherification or the Mitsunobu reaction? A: We strongly recommend the Williamson etherification (using N-Boc-2-bromoethylamine) over the Mitsunobu reaction (using N-Boc-2-aminoethanol). While the Mitsunobu reaction avoids harsh basic conditions, it suffers from poor atom economy and generates stoichiometric amounts of triphenylphosphine oxide (TPPO), which is notoriously difficult to separate from the product. The Williamson route is highly scalable and cost-effective, provided you mitigate the competing E2 elimination of the bromoethylamine (addressed below).

FAQ & Troubleshooting: The Etherification Reaction

Q: My Williamson etherification stalls at 40-50% yield, and LC-MS shows a significant amount of unreacted vanillin-d3. What is causing this? A: This is the most common failure point in this specific synthesis. At standard Williamson temperatures (80–90 °C), the primary alkyl halide (N-Boc-2-bromoethylamine) undergoes a competing base-catalyzed E2 elimination to form N-Boc-vinylamine. This depletes your electrophile before the reaction can reach completion. Solution: Implement 1[1]. By adding 20 mol% of Potassium Iodide (KI) to the reaction, the bromide is continuously converted into the highly electrophilic N-Boc-2-iodoethylamine. This intermediate is so reactive that the etherification can be conducted at 60 °C, completely suppressing the elimination pathway and driving the reaction to >90% yield.

Q: I am currently using Potassium Carbonate (K₂CO₃) in Acetonitrile. Is there a more efficient base/solvent system? A: Yes. Switch to Cesium Carbonate (Cs₂CO₃) in anhydrous DMF . This exploits the 2[2]. Because the cesium cation has a very large ionic radius and high polarizability, it forms a much looser ion pair with the vanillin-d3 phenoxide compared to potassium. This creates a highly dissociated, "naked" phenoxide nucleophile that attacks the alkyl halide much faster, significantly boosting the chemoselective O-alkylation yield.

FAQ & Troubleshooting: Workup and Purification

Q: I decided to use the Mitsunobu route anyway. How can I efficiently remove the triphenylphosphine oxide (TPPO) byproduct without tedious column chromatography? A: TPPO has a polarity very similar to the target Boc-protected ether, making silica gel chromatography frustrating. Instead, exploit 3[3]. Concentrate your crude reaction mixture to a thick oil, then suspend it in a non-polar solvent mixture like cyclohexane or hexane/diethyl ether (4:1) and cool to 0 °C. TPPO is highly insoluble in cold aliphatic hydrocarbons and will precipitate out as a white solid, allowing you to remove >95% of it via simple vacuum filtration. Alternatively, adding a stoichiometric amount of Zinc Chloride (ZnCl₂) forms an insoluble TPPO-ZnCl₂ complex that can be easily filtered out.

Yield Optimization Data

The following table summarizes the quantitative causality of our optimized conditions for the Williamson etherification route:

Base	Solvent	Additive	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
K₂CO₃	MeCN	None	80	24	45%	Significant E2 elimination of bromide.
K₂CO₃	DMF	None	80	24	58%	Better solubility, but elimination persists.
Cs₂CO₃	DMF	None	80	12	72%	"Cesium effect" accelerates O-alkylation.
Cs₂CO₃	DMF	KI (20 mol%)	60	8	94%	Finkelstein catalysis suppresses elimination.

Standard Operating Procedure: Optimized Williamson Protocol

This protocol is designed as a self-validating system. Visual and thermal cues are embedded to ensure the reaction is proceeding correctly at each step.

Materials:

• Vanillin-d3 (4-formyl-2-methoxyphenol-d3): 1.0 eq (155 mg, 1.0 mmol)

• N-Boc-2-bromoethylamine: 1.2 eq (269 mg, 1.2 mmol)

• Cesium Carbonate (Cs₂CO₃): 1.5 eq (488 mg, 1.5 mmol)

• Potassium Iodide (KI): 0.2 eq (33 mg, 0.2 mmol)

• Anhydrous DMF: 5.0 mL

Step-by-Step Methodology:

• Preparation & Deprotonation: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add Vanillin-d3 (1.0 eq) and anhydrous DMF (5.0 mL) under a nitrogen atmosphere. Stir until fully dissolved.

• Base Addition: Add Cs₂CO₃ (1.5 eq) in one portion.

  • Validation Check: The solution will immediately transition from pale yellow to a deep, vibrant yellow/orange. This color change confirms the quantitative formation of the naked phenoxide ion. Stir at room temperature for 15 minutes.

• Finkelstein Activation: Add KI (0.2 eq) followed by N-Boc-2-bromoethylamine (1.2 eq).

• Heating: Attach a reflux condenser and heat the reaction mixture to exactly 60 °C using a pre-calibrated oil bath.

  • Expert Insight: Do not exceed 65 °C, as higher temperatures will re-introduce the E2 elimination pathway, destroying your electrophile.

• Reaction Monitoring: Stir at 60 °C for 8 hours. Monitor via TLC (Hexanes:EtOAc 7:3).

  • Validation Check: The starting material spot (UV active, stains dark with KMnO₄) should completely disappear, replaced by a higher Rf​ product spot.

• Quench & Workup: Cool the mixture to room temperature. Pour the reaction into 25 mL of ice-cold distilled water to quench. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• DMF Removal: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3 x 15 mL).

  • Expert Insight: LiCl selectively partitions DMF into the aqueous phase, preventing it from co-eluting with your product during isolation.

• Isolation: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 as a highly pure solid (>94% yield).

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. (PDF) Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [academia.edu]
• 3. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting unwanted aldehyde oxidation in N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 storage

Welcome to the Technical Support Center for isotopic labeling and specialized building blocks. This guide is specifically engineered for researchers and drug development professionals experiencing stability issues with N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 .

Because this compound features an electron-rich aromatic aldehyde (structurally analogous to vanillin derivatives), it is highly susceptible to autoxidation. This guide will decode the mechanistic causes of this degradation, provide self-validating protocols to prevent it, and offer troubleshooting steps to rescue compromised batches.

Section 1: Mechanistic Understanding of Aldehyde Autoxidation

To effectively prevent degradation, we must first understand the causality behind it. The 4-formyl-2-methoxyphenoxy moiety of your compound is an electron-rich aromatic aldehyde. When exposed to ambient oxygen, light, or trace transition metals, these aldehydes undergo a radical chain autoxidation process[1].

The initiation step generates an acyl radical, which rapidly reacts with triplet oxygen to form an acylperoxy radical. This radical abstracts a hydrogen atom from another aldehyde molecule, propagating the chain and forming a peracid intermediate[2]. Finally, the peracid reacts with a second aldehyde molecule via a Baeyer-Villiger-type mechanism, yielding two molecules of the corresponding carboxylic acid[3].

Radical chain autoxidation mechanism of aromatic aldehydes to carboxylic acids.

Quantitative Impact of Storage Conditions

Temperature, light, and atmospheric oxygen exponentially accelerate this degradation pathway[4]. The table below summarizes the expected rate of carboxylic acid formation in electron-rich aromatic aldehydes under various environmental conditions.

Storage Condition	Atmosphere	Light Exposure	Time Elapsed	% Carboxylic Acid Formation
25°C (Room Temp)	Ambient Air	Ambient Light	7 Days	15.0 - 20.0%
4°C (Fridge)	Ambient Air	Dark	30 Days	5.0 - 8.0%
-20°C (Freezer)	Ambient Air	Dark	90 Days	2.0 - 4.0%
-80°C (Deep Freeze)	Argon Purged	Dark	180 Days	< 0.5%

Section 2: Frequently Asked Questions (Troubleshooting)

Q1: My compound was stored in a sealed vial at -20°C, but LC-MS still shows a +16 Da mass shift. Why? A: The +16 Da shift corresponds to the insertion of an oxygen atom, confirming the oxidation of the aldehyde to a carboxylic acid. Even in a sealed vial, the ambient air trapped in the "headspace" contains enough triplet oxygen to initiate the radical chain reaction. Because the reaction is autocatalytic, even trace amounts of peracid will accelerate the degradation of the remaining batch[1]. You must displace the headspace with an inert gas.

Q2: Should I use Nitrogen or Argon to purge the vials? A: Argon is strictly recommended. Argon is approximately 38% denser than air, allowing it to form a protective, heavy "blanket" over the solid powder or solution. Nitrogen is slightly lighter than air and easily diffuses out of the vial during capping, leaving the compound vulnerable to oxygen ingress.

Q3: Can I add an antioxidant like BHT to stabilize the compound? A: While phenolic antioxidants like Butylated hydroxytoluene (BHT) or natural vanillin can act as hydrogen donors to quench peroxy radicals and halt autoxidation[5], they are not recommended for drug development building blocks. BHT will remain in your mixture and may interfere with downstream coupling reactions (e.g., reductive aminations) or biological assays. Physical barriers (Argon, amber vials, -80°C) are the gold standard.

Section 3: Self-Validating Experimental Protocols

Protocol 1: Optimal Aliquoting and Storage Workflow

To prevent repeated freeze-thaw cycles and oxygen exposure, the entire batch should be aliquoted immediately upon receipt.

Step-by-Step Methodology:

• Preparation: Transfer the master vial to a glove box purged with Argon, or set up a Schlenk line with a gentle Argon flow. Ensure all ambient lighting is minimized or use amber-tinted hood sashes.

• Reconstitution (Optional but recommended for precise aliquoting): Dissolve the lyophilized N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 in anhydrous, degassed Dichloromethane (DCM) or Ethyl Acetate. Causality: Degassed solvents prevent the introduction of dissolved oxygen.

• Aliquoting: Dispense single-use volumes into pre-dried amber glass vials . Causality: Amber glass blocks UV/Vis light, preventing the photochemical homolytic cleavage that initiates the acyl radical formation.

• Evaporation: Gently blow down the solvent under a steady stream of Argon until a dry powder/film is achieved.

• Sealing: Cap the vials tightly with PTFE-lined septa while still under the Argon stream.

• Storage: Transfer immediately to a desiccator box stored at -80°C.

Self-validating aliquoting and storage workflow to prevent aldehyde autoxidation.

Protocol 2: Rescue Purification (Acid-Base Extraction)

If your batch has already partially degraded, you can rescue the unreacted aldehyde. Because the ethylamine group is protected by a Boc (tert-butyloxycarbonyl) group, the intact molecule is electronically neutral. The oxidized byproduct, however, is a carboxylic acid (pKa ~4.5). We can exploit this polarity difference using a mild acid-base extraction.

Step-by-Step Methodology:

• Dissolution: Dissolve the degraded mixture in Ethyl Acetate (EtOAc) (e.g., 10 mL per 100 mg of compound).

• Basic Wash: Transfer the organic layer to a separatory funnel and wash with an equal volume of 5% aqueous Sodium Bicarbonate ( NaHCO3​ , pKa ~10.3).

  • Causality: The mild base deprotonates the carboxylic acid byproduct, converting it into a highly polar sodium carboxylate salt that partitions entirely into the aqueous layer. The neutral, Boc-protected aldehyde remains in the organic layer.

• Phase Separation: Drain the lower aqueous layer. Repeat the NaHCO3​ wash one more time to ensure complete removal of the acid.

• Washing & Drying: Wash the organic layer with saturated NaCl (brine) to remove residual water, then dry over anhydrous Sodium Sulfate ( Na2​SO4​ ).

• Concentration: Filter the drying agent and concentrate the organic layer under reduced pressure (rotary evaporator) at a bath temperature no higher than 30°C to prevent thermal degradation.

• Self-Validation: Run a Thin-Layer Chromatography (TLC) plate (Eluent: 3:1 Hexanes:EtOAc). The oxidized carboxylic acid (which normally streaks at the baseline) should be completely absent, leaving only the pure aldehyde spot (Rf ~0.4).

References

• Light-induced autoxidation of aldehydes to peracids and carboxylic acids. Royal Society of Chemistry. Available at:[Link]

• Rearrangements of organic peroxides and related processes. Beilstein Journals. Available at:[Link]

• The Effect of Vanillin on the Oxidative Stability of Palm Olein. Malaysian Journal of Analytical Sciences. Available at:[Link]

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• 1. ETHYL VANILLIN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. BJOC - Rearrangements of organic peroxides and related processes [beilstein-journals.org]
• 4. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 5. mjas.analis.com.my [mjas.analis.com.my]

minimizing side reactions during Boc cleavage of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

Welcome to the technical support center for the Boc deprotection of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with this specific deprotection step. Our goal is to provide you with in-depth technical knowledge, field-proven insights, and practical troubleshooting strategies to minimize side reactions and maximize the yield and purity of your desired product.

Introduction: The Challenge of Deprotecting a Multifunctional Molecule

The acid-catalyzed removal of the tert-butyloxycarbonyl (Boc) protecting group is a fundamental transformation in organic synthesis. However, the deprotection of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 presents a unique set of challenges due to the presence of two acid-sensitive functionalities: a formyl group (an aldehyde) and an electron-rich methoxy-substituted phenol.

The core of the problem lies in the mechanism of Boc cleavage itself. Under acidic conditions, typically using trifluoroacetic acid (TFA), the Boc group is cleaved to generate a highly reactive tert-butyl cation intermediate.[1][2] This electrophilic species can readily alkylate nucleophilic sites within the molecule, leading to the formation of undesired byproducts. The electron-rich aromatic ring of the methoxyphenoxy moiety is particularly susceptible to this tert-butylation side reaction.

This guide will provide a comprehensive overview of the potential pitfalls and offer robust solutions to ensure a clean and efficient deprotection.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the Boc cleavage of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3.

Issue 1: Formation of a Major Side Product with a Mass Increase of 56 Da.

• Question: My LC-MS analysis shows a significant peak with a mass corresponding to my desired product +56 Da. What is this impurity, and how can I prevent its formation?

• Answer: This mass increase is a classic indicator of tert-butylation, where the tert-butyl cation generated during the deprotection has alkylated your molecule.[3][4] Given the structure of your substrate, the most likely site of alkylation is the electron-rich aromatic ring, ortho or para to the activating methoxy and phenoxy groups.

  Visualizing the Side Reaction:

  Caption: Mechanism of Boc deprotection and the tert-butylation side reaction.

  Solution: Employing Cation Scavengers

  The most effective way to prevent tert-butylation is to introduce a "scavenger" into the reaction mixture. Scavengers are nucleophilic compounds that are more reactive towards the tert-butyl cation than your substrate, effectively trapping it before it can cause unwanted side reactions.[4][5]

  Recommended Scavengers:

Scavenger	Recommended Concentration (v/v)	Rationale
Triethylsilane (TES)	2-5%	Highly effective at reducing the tert-butyl cation to isobutane. Often the scavenger of choice for preventing tert-butylation of electron-rich aromatic systems.[6][7][8]
Anisole	2-5%	A classic scavenger that acts as a surrogate for the electron-rich aromatic ring in your substrate, effectively competing for the tert-butyl cation.[9]
Thioanisole	2-5%	Similar to anisole, but can also offer protection to sulfur-containing residues if present.[3][9]

Issue 2: Degradation or Modification of the Formyl Group.

• Question: I'm observing a complex mixture of products, and I suspect the aldehyde functionality is not stable under the deprotection conditions. What are the potential side reactions involving the formyl group, and how can I avoid them?

• Answer: While the formyl group is generally stable to anhydrous acidic conditions used for Boc deprotection, prolonged exposure to strong acids or the presence of nucleophiles can lead to side reactions. Potential issues include:

  • Acetal Formation: If water or alcohols are present in the reaction mixture, they can react with the aldehyde to form an acetal or hemiacetal.

  • Aldol-type Reactions: Under certain conditions, self-condensation or reactions with other nucleophiles could occur.

  Solution: Milder Deprotection Conditions and Anhydrous Technique

  To protect the formyl group, it is crucial to use anhydrous solvents and reagents and to keep the reaction time to a minimum. If standard TFA conditions are still problematic, consider milder deprotection methods.

  Experimental Protocol 2: Milder Boc Deprotection with HCl in Dioxane

  • Dissolve N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 in anhydrous 1,4-dioxane.

  • Add a 4 M solution of HCl in 1,4-dioxane (commercially available or freshly prepared).

  • Stir the reaction at room temperature and monitor closely by TLC or LC-MS.

  • Once the reaction is complete, carefully quench by adding the reaction mixture to a cooled, stirred solution of a mild base such as saturated aqueous sodium bicarbonate.

  • Extract the product with an appropriate organic solvent and proceed with purification.

Frequently Asked Questions (FAQs)

• Q1: Why is the choice of solvent important for this reaction?

  • A1: The solvent plays a critical role in the solubility of the starting material and reagents, as well as in the stability of the reactive intermediates. Dichloromethane (DCM) is a common choice due to its inertness and ability to dissolve a wide range of organic compounds.[10] It is essential to use an anhydrous grade of solvent to prevent side reactions with the formyl group.

• Q2: Can I use other acids besides TFA or HCl?

  • A2: Yes, other acids can be used for Boc deprotection, each with its own advantages and disadvantages. For example, p-toluenesulfonic acid (TsOH) can be used, but may require elevated temperatures.[11] Lewis acids such as zinc bromide (ZnBr₂) in an inert solvent can also effect Boc cleavage, often with different selectivity.[2] However, for this particular substrate, starting with the well-established TFA or HCl protocols is recommended.

• Q3: How do I know which scavenger is best for my reaction?

  • A3: The choice of scavenger depends on the specific functionalities present in your molecule. For preventing tert-butylation of an electron-rich aromatic ring, triethylsilane (TES) is an excellent first choice due to its high efficiency.[7][8] Anisole is also a very reliable and cost-effective option. It is often beneficial to perform small-scale test reactions with different scavengers to determine the optimal conditions for your specific substrate.

• Q4: What is the purpose of the co-evaporation with toluene after the reaction?

  • A4: Trifluoroacetic acid (TFA) has a relatively high boiling point (72.4 °C) and can be difficult to remove completely under reduced pressure. Toluene forms an azeotrope with TFA, which facilitates its removal during rotary evaporation. This is an important step to ensure that the final product is not contaminated with residual acid.

Logical Troubleshooting Workflow

Sources

• 1. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 2. jk-sci.com [jk-sci.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
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• 11. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

HPLC retention time shift between N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 and unlabeled variants

An Objective Guide to Chromatographic Isotope Effects: Comparing N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 and its Unlabeled Analog

Introduction: The Subtle Influence of Deuterium in HPLC

In modern pharmaceutical development and metabolic research, the use of stable isotope-labeled compounds, particularly those substituted with deuterium, is a cornerstone for quantitative analysis. These labeled molecules serve as ideal internal standards in mass spectrometry-based assays due to their chemical similarity to the analyte and their distinct mass. However, the seemingly minor substitution of hydrogen with its heavier isotope, deuterium, can introduce a subtle but measurable artifact in High-Performance Liquid Chromatography (HPLC): a shift in retention time.[1][2]

This guide provides an in-depth technical comparison of the HPLC retention behavior of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine and its trideuterated (-d3) variant. We will explore the underlying physicochemical principles governing this phenomenon, present a detailed experimental protocol for its observation, and discuss the implications for researchers in drug development and analytical science.

The Chromatographic Isotope Effect: Why Deuterated Compounds Elute Differently

The change in retention time upon isotopic substitution is known as the Chromatographic Isotope Effect (CIE). In the context of reversed-phase HPLC (RP-HPLC), the most prevalent mode of separation, a consistent trend is observed: deuterated compounds often elute slightly earlier than their non-deuterated (protiated) counterparts.[1][3] This is frequently termed an "inverse isotope effect."

The root cause lies in the fundamental properties of the Carbon-Deuterium (C-D) bond compared to the Carbon-Hydrogen (C-H) bond:

• Bond Strength and Length: The C-D bond is marginally shorter and stronger than the C-H bond.

• Polarizability and van der Waals Interactions: This stronger bond results in a smaller van der Waals radius and reduced molecular polarizability for the deuterated molecule.[1][2]

In RP-HPLC, separation is governed by hydrophobic interactions between the analyte and the non-polar stationary phase (e.g., C18).[4][5] The retention of a molecule is directly related to the strength of these transient interactions. Because the deuterated analog has slightly reduced polarizability, it engages in weaker van der Waals and hydrophobic interactions with the stationary phase. This diminished affinity causes it to spend more time in the polar mobile phase, leading to a faster elution and a shorter retention time.[1][2]

Experimental Design and Methodology

To empirically validate and quantify the retention time shift, a robust and reproducible HPLC method is paramount. The protocol described below is designed to provide sufficient resolution to distinguish between the two isotopologues.

Materials and Instrumentation

• Analytes:

  • N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine (Unlabeled)

  • N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 (Labeled)[6]

• Solvents:

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water

  • Mobile Phase B: 0.1% Formic Acid in HPLC-grade Acetonitrile[7]

• Instrumentation:

  • UHPLC System with a binary pump, temperature-controlled column compartment, and autosampler.

  • Detector: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for unambiguous peak identification based on mass-to-charge ratio (m/z).

Experimental Workflow Diagram

The overall experimental process, from sample preparation to final data analysis, is outlined below. This systematic approach ensures that variables such as mobile phase composition and temperature are strictly controlled, which is critical for achieving stable retention times.[8][9]

Caption: Experimental workflow for assessing the deuterium isotope effect on retention time.

Step-by-Step Chromatographic Protocol

• Sample Preparation:

  • Prepare individual stock solutions of the labeled and unlabeled analytes at a concentration of 1 mg/mL in acetonitrile.

  • Create a mixed working solution containing both analytes at a final concentration of 1 µg/mL each by diluting the stocks with a 50:50 mixture of Mobile Phase A and B.

• HPLC Conditions:

  • Column: C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	30
    8.0	95
    10.0	95
    10.1	30

    | 12.0 | 30 |

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection: Monitor the exact m/z for the protonated molecules of the unlabeled analyte and the d3-labeled analyte.

Expected Outcomes and Data Analysis

Based on the established principles of the chromatographic isotope effect, the d3-labeled variant is expected to elute slightly before the unlabeled compound. The data below illustrates a typical, plausible outcome from the described experiment.

Analyte	Expected Retention Time (tR)	Retention Time Shift (ΔtR)
N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine (Unlabeled)	5.25 min	-
N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 (Labeled)	5.21 min	0.04 min (2.4 seconds)

The retention time shift (Δt_R) is calculated as: Δt_R = t_R (Unlabeled) - t_R (Labeled)

A positive Δt_R value confirms the "inverse isotope effect," where the deuterated compound elutes earlier.[1] In this case, a shift of 2.4 seconds is chromatographically significant and readily observable with modern UHPLC systems.

Mechanistic Visualization of Analyte-Stationary Phase Interactions

The difference in retention arises from the cumulative effect of subtle variations in intermolecular forces. The diagram below conceptualizes the interaction of both analytes with the hydrophobic C18 stationary phase. The weaker interaction of the d3-methoxy group leads to its earlier elution.

Caption: Differential hydrophobic interactions leading to the retention time shift.

Conclusion and Implications

The substitution of hydrogen with deuterium in N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine leads to a predictable and measurable decrease in HPLC retention time under reversed-phase conditions. This phenomenon, driven by subtle differences in bond properties and intermolecular forces, underscores the high sensitivity of modern chromatographic separations.

For researchers, scientists, and drug development professionals, this guide provides three key takeaways:

• Awareness is Crucial: When using deuterated internal standards, a retention time shift relative to the analyte is expected and normal. It is not necessarily an indication of a chromatographic problem.

• Method Development: Co-elution of analyte and internal standard is not always achievable or necessary. The key is to ensure consistent and reproducible chromatography for both, allowing for accurate peak integration.

• Data Interpretation: Understanding the chromatographic isotope effect prevents misinterpretation of data and ensures the robust performance of quantitative bioanalytical assays.

By acknowledging and understanding this fundamental principle, scientists can better develop and validate robust analytical methods, ensuring the highest quality and integrity of their data.

References

• Timberline Instruments. (2026, January 21). HPLC Retention Time Drift: Causes & Troubleshooting Guide. [Link]

• Guo, K., & Li, L. (2020). Retention time shift analysis and correction in chemical isotope labeling liquid chromatography/mass spectrometry for metabolome analysis. Rapid Communications in Mass Spectrometry, 34(S1), e8643. [Link]

• Bio-Rad. Introduction to Hydrophobic Interaction Chromatography. [Link]

• Schure, M. R., & Schure, M. R. (2019). How Reversed-Phase Liquid Chromatography Works. LCGC International, 32(10). [Link]

• I, Y., Nagai, H., & Tanaka, K. (2020). Evaluation of Intermolecular Interactions in HPLC Using Deuterated Mobile Phases. Analytical Chemistry, 92(6), 4253–4259. [Link]

• Phenomenex. Reversed Phase HPLC Columns. [Link]

• D'Hondt, M., et al. (2022). A protocol for setting‐up robust hydrophobic interaction chromatography targeting the analysis of intact proteins and monoclonal antibodies. Journal of Separation Science, 45(1), 159-170. [Link]

• Sun, L., et al. (2016). Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Proteomics, 16(15-16), 2188-2192. [Link]

• Separation Science. (2024, July 4). Factors Impacting Chromatography Retention Time. [Link]

• Wikipedia. Reversed-phase chromatography. [Link]

• Altabrisa Group. (2025, October 4). What Factors Influence HPLC Retention Time Precision?[Link]

• IonSource. (2001, July 22). Reverse Phase HPLC Basics for LC/MS. [Link]

• MTC USA. (2026, January 27). HPLC Retention Time Shift Troubleshooting: Causes, Prevention & Purging Tips. [Link]

• ResearchGate. (2025, October 29). Retention time shift analysis and correction in chemical isotope labeling liquid chromatography/mass spectrometry for metabolome analysis | Request PDF. [Link]

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• 9. altabrisagroup.com [altabrisagroup.com]

A Comparative Guide to the Long-Term Stability of Deuterated vs. Non-Deuterated N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine Under Accelerated Degradation

Introduction: The Isotopic Advantage in Pharmaceutical Stability

In the landscape of modern drug development, ensuring the stability of active pharmaceutical ingredients (APIs) and their intermediates is paramount. A molecule's susceptibility to degradation under environmental stressors like heat, humidity, and light directly impacts its shelf-life, purity, and ultimately, its safety and efficacy.[1][2] A fascinating and increasingly utilized strategy to enhance molecular stability is selective deuteration, the process of replacing hydrogen atoms with their heavier, stable isotope, deuterium.[3][4]

This guide provides an in-depth technical comparison of the long-term stability of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 and its non-deuterated (protio) analogue. The deuteration in this specific molecule is at the methoxy (-OCH₃) group, becoming -OCD₃. This substitution is not trivial; it leverages a quantum mechanical principle known as the Kinetic Isotope Effect (KIE) to bolster the molecule against degradation.[5][6] The core of the KIE is that a carbon-deuterium (C-D) bond has a lower zero-point vibrational energy than a carbon-hydrogen (C-H) bond, making it stronger and more difficult to break.[7] Consequently, chemical reactions where the cleavage of this bond is the rate-determining step will proceed more slowly.[8][9]

Through a detailed examination of an accelerated degradation study, we will explore how this subtle isotopic substitution translates into a tangible stability advantage, offering valuable insights for researchers in drug discovery and process chemistry.

The Rationale for Accelerated Stability Assessment

To evaluate a compound's stability in a compressed timeframe, we employ accelerated degradation studies, which are designed to predict long-term shelf-life by exposing the compound to exaggerated stress conditions.[10] The International Council for Harmonisation (ICH) provides a framework for these studies, outlining standardized conditions of temperature and humidity that simulate the effect of storage over extended periods.[11][12] For this comparison, we will utilize the standard accelerated condition of 40°C ± 2°C and 75% RH ± 5% RH .[10] This approach allows us to rapidly identify potential degradation pathways and quantify the stabilizing effect of deuteration.

Experimental Design: A Self-Validating Protocol

A robust and trustworthy stability study hinges on a well-designed protocol and a validated, stability-indicating analytical method. The analytical method must be capable of accurately separating and quantifying the parent compound from any potential degradants.[3]

Overall Experimental Workflow

The workflow is designed to systematically expose both the deuterated and non-deuterated compounds to stress, sample them at predetermined intervals, and analyze for degradation.

Caption: High-level workflow for the comparative accelerated stability study.

Step-by-Step Accelerated Degradation Protocol

• Sample Preparation: Accurately weigh approximately 50 mg of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine (protio) and 50 mg of its d3 analogue into separate, chemically inert, open glass vials. This open-dish approach maximizes exposure to the atmospheric conditions within the chamber.

• Initial Analysis (T=0): Before placing the samples under stress, prepare an initial sample from each batch for analysis. Dissolve ~5 mg of each compound in a suitable diluent (e.g., 50:50 acetonitrile:water) to a final concentration of 100 µg/mL. Analyze immediately using the UPLC method described below. This establishes the baseline purity.

• Stress Condition Exposure: Place the vials into a calibrated stability chamber maintained at 40°C and 75% relative humidity.

• Time-Point Sampling: At each designated time point (e.g., 1, 2, 4, and 6 months), remove a small aliquot (~5 mg) from each vial for analysis.

• Sample Analysis: Prepare the samples from each time point as described in step 2 and analyze using the UPLC method.

• Data Processing: Calculate the percentage of the parent compound remaining at each time point relative to the initial (T=0) peak area. The percentage degradation is calculated as: % Degradation = 100 * (1 - (Area_t / Area_t0))

Stability-Indicating UPLC-UV/MS Method

• System: Waters ACQUITY UPLC H-Class with a PDA detector and QDa Mass Detector.

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 95% A, hold for 0.5 min, ramp to 5% A over 4 min, hold for 1 min, return to initial conditions and re-equilibrate for 1.5 min.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Detection: UV at 254 nm and 280 nm; Mass Spectrometry (ESI+) to confirm the identity of the parent peak and identify masses of degradants.

Results: A Quantitative Comparison

The accelerated degradation study reveals a marked difference in the stability of the deuterated compound compared to its protio counterpart. The data below is representative of the expected outcome based on the principles of the Kinetic Isotope Effect.

Time Point (Months)	Stress Condition	% Degradation (Protio Compound)	% Degradation (d3 Compound)
0	N/A	0.0%	0.0%
1	40°C / 75% RH	1.2%	0.4%
2	40°C / 75% RH	2.5%	0.9%
4	40°C / 75% RH	5.1%	1.8%
6	40°C / 75% RH	8.8%	3.1%

Table 1: Representative data comparing the percentage degradation of protio vs. d3 analogues under accelerated stability conditions.

Discussion: Mechanistic Insights and the KIE in Action

The results clearly demonstrate that N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is significantly more stable than its non-deuterated analogue under accelerated stress conditions. After 6 months, the d3 compound showed approximately 2.8 times less degradation than the protio version. This enhanced stability can be directly attributed to the Kinetic Isotope Effect at the methoxy position.

The molecular structure presents several potential sites for degradation, including:

• Oxidation of the Aldehyde: The formyl group (-CHO) is susceptible to oxidation to a carboxylic acid (-COOH).

• Hydrolysis of the Ether Linkage: The phenoxy-ethyl bond could be susceptible to cleavage, particularly under acidic or basic conditions that might arise from other degradation processes.

• Acid-Catalyzed Deprotection: The N-tert-Boc group is designed to be labile under acidic conditions, which could lead to its cleavage.

• O-Demethylation: The methoxy group itself can be a site of oxidative degradation, a common metabolic pathway that can also occur chemically.[13]

The primary protective effect of deuteration at the methoxy position is against pathways involving the cleavage of a C-H bond on that specific methyl group, such as oxidative O-demethylation. By slowing this degradation pathway, the overall stability of the molecule is enhanced.

Caption: Potential degradation pathways of the parent molecule.

The deuteration at the methoxy group (pathway 4) makes the C-D bonds significantly stronger than the corresponding C-H bonds. This raises the activation energy required for reactions involving the cleavage of these bonds, thereby slowing the rate of O-demethylation and related oxidative degradation pathways.[6] While other degradation pathways (1, 2, and 3) remain possible for both molecules, mitigating a key pathway through deuteration leads to a substantial improvement in the overall stability profile.

Conclusion and Implications

This comparative guide demonstrates the profound impact of selective deuteration on the chemical stability of a complex organic molecule. The substitution of hydrogen with deuterium at the metabolically or chemically susceptible methoxy position in N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine provides a significant barrier to degradation under accelerated stress conditions.

For researchers and drug development professionals, these findings have critical implications:

• Enhanced Shelf-Life: Deuterated intermediates and APIs can exhibit longer shelf-lives, reducing the need for stringent storage conditions and improving the robustness of the final drug product.

• Improved Purity Profiles: By slowing degradation, fewer impurities are generated over time, simplifying purification processes and improving the safety profile of the substance.

• A Tool for "Soft Spot" Protection: Deuteration is a proven strategy to protect metabolic "soft spots" in drug candidates, which can improve pharmacokinetic profiles.[4][5] This study shows the same principle applies to enhancing chemical stability against non-metabolic degradation.

References

• ICH Drug Stability Testing Guidelines. Scribd. [Link]

• ICH Q1 guideline on stability testing of drug substances and drug products. European Medicines Agency. [Link]

• ICH Guidelines: Drug Stability Testing Essentials. AMSbiopharma. [Link]

• ICH guidelines for stability studies. Slideshare. [Link]

• ICH Q1A (R2) Stability testing of new drug substances and drug products. European Medicines Agency. [Link]

• Stabilizing pharmaceuticals with deuterium. Advanced Science News. [Link]

• Kinetic isotope effect – Knowledge and References. Taylor & Francis Online. [Link]

• Kinetic isotope effect. Wikipedia. [Link]

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• Dissociation pathways of benzaldehyde. ResearchGate. [Link]

• Deuterated Drugs. Bioscientia. [Link]

• Aerobic transformation of benzyl ethers to the aldehydes. ResearchGate. [Link]

• Comparative Genomic Analysis and BTEX Degradation Pathways of a Thermotolerant Cupriavidus cauae PHS1. PMC. [Link]

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• Degradation of aromatic compounds - Reference pathway. KEGG. [Link]

• N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3. 德威钠 (Devina). [Link]

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• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc. [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. PMC. [Link]

• Synthesis method of 2- (2-methoxyphenoxy) ethylamine.

• tert-Butyl N-Hydroxycarbamate (N-Boc-Hydroxylamine). MDPI. [Link]

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Assessing Isotopic Purity Limits of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 via Mass Spectrometry

As a Senior Application Scientist, I frequently encounter assays compromised not by the extraction protocol or the instrument, but by the hidden impurities within the internal standard itself. N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is a highly specialized deuterated building block used in the synthesis of labeled pharmaceuticals and complex internal standards. When utilizing such compounds, chemical purity alone is insufficient;1[1].

This guide objectively compares the analytical methodologies used to assess the isotopic purity of this compound and evaluates the performance differences between premium and standard-grade variants.

The Analytical Dilemma: High-Resolution MS vs. Nominal MS

To accurately determine the isotopic purity of N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3, we must quantify the exact distribution of its isotopologues (D0, D1, D2, and D3). The most dangerous isotopic impurity is the D0 (unlabeled) species, as1[1].

Historically, laboratories have relied on nominal mass spectrometry (e.g., LC-QQQ). However, 2[2]. This leads to isobaric interference, where background noise or chemical impurities artificially inflate the D0 signal.

Conversely,3[3]. This allows us to separate the exact mass of the target isotopologues from background interference, making it the gold standard for this assessment.

Table 1: Methodological Comparison for Isotopic Purity Assessment

Feature	ESI-HRMS (Orbitrap / Q-TOF)	Nominal MS (LC-QQQ)
Mass Accuracy	< 5 ppm (Exact Mass)	~0.1 to 1.0 Da (Integer Mass)
Isotopologue Resolution	Excellent: Resolves isobaric chemical impurities from true isotopologues.	Poor: Highly prone to false D0 signals from background matrix.
Sample Consumption	Very low (nanogram level)	Moderate to High
Suitability for Purity	Gold Standard: Direct formula confirmation.	Not Recommended: Unreliable for absolute isotopic profiling.

Self-Validating Protocol: ESI-HRMS Isotopic Purity Assessment

To ensure absolute trustworthiness, an isotopic purity protocol must be a self-validating system. You cannot simply inject the D3 compound and measure peaks; you must establish a baseline to correct for natural heavy isotopes (like ¹³C) and rule out system carryover.

Caption: LC-HRMS workflow for assessing isotopic purity of deuterated compounds.

Step-by-Step Methodology

1. System Suitability & Blank Verification

• Action: Inject a blank of LC-MS grade methanol.

• Causality: This step is mandatory to prove the system is free of memory effects or carryover at the target m/z (~295.14 for D0 and ~298.16 for D3). Any background signal here must be subtracted from subsequent runs.

2. Unlabeled (D0) Reference Injection

• Action: Inject a 1 µg/mL solution of non-deuterated N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine.

• Causality: This establishes the exact chromatographic retention time and maps the natural isotopic distribution (M+1, M+2). This natural distribution data is mathematically required later to correct the D3 spectra, ensuring naturally occurring ¹³C isotopes are not falsely counted as deuterium labels.

3. Sample Preparation

• Action: Dissolve the D3 compound in ultra-pure methanol to a concentration of 1 µg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Causality: 4[4]. Maintaining a 1 µg/mL concentration prevents detector saturation, keeping the MS response within its linear dynamic range.

4. Liquid Chromatography (LC) Separation

• Action: Utilize a C18 column (e.g., 50 x 2.1 mm, 1.7 µm) with a gradient mobile phase of Water and Acetonitrile (both containing 0.1% Formic Acid).

• Causality: Even with HRMS,4[4], ensuring maximum ionization efficiency for the target isotopologues.

5. ESI-HRMS Acquisition

• Action: Operate in positive electrospray ionization (ESI+) mode. Set the mass resolution to ≥70,000 FWHM.

• Causality: 5[5], distinguishing the true D3 ion ([M+H]+ m/z ~299.168) from nominally isobaric contaminants.

6. Data Processing & Calculation

• Action: Extract ion chromatograms (EICs) for D0, D1, D2, and D3 using a tight mass tolerance (≤5 ppm).

• Causality: Calculate the isotopic purity using the relative abundance: (Area D3) / (Area D0 + D1 + D2 + D3) × 100. Correct the final value by subtracting the natural isotopic contribution determined in Step 2.

Product Comparison: Premium vs. Standard Grade

When sourcing N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3, researchers often face a choice between standard commercial grades (>98% D) and premium analytical grades (>99% D). While a 1% difference seems trivial chemically, it has profound implications in mass spectrometry.6[6].

Table 2: Performance Impact of Isotopic Purity Grades

Metric	Premium Grade (>99% D)	Standard Grade (>98% D)	Bioanalytical Impact
D0 (Unlabeled) Content	< 0.1%	~0.5% - 1.0%	Higher D0 directly increases baseline noise for the target analyte.
D3 (Target) Content	> 99.0%	~98.0%	Premium ensures maximum signal-to-noise ratio for the internal standard channel.
Isotopic Cross-Talk	Negligible	Moderate	Standard grade creates interference between the MS signals of the IS and the analyte.
LLOQ Bias	< 1% Bias (Optimal)	Up to 5% Bias	Standard grade artificially inflates analyte quantification at trace levels (LLOQ).

References

• Bioanalysis Zone. "High-resolution mass spectrometry: more than exact mass." Bioanalysis Zone. Available at: [Link]

• ResolveMass Laboratories Inc. "High Resolution Mass Spectrometry." ResolveMass. Available at: [Link]

• ResolveMass Laboratories Inc. "Isotopic Purity Using LC-MS." ResolveMass. Available at: [Link]

• Zhang et al. "Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry." Rapid Communications in Mass Spectrometry (PubMed). Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

Comprehensive Safety and Operational Guide for Handling N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3

Executive Summary

Handling specialized deuterated building blocks like N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 requires a dual-purpose operational strategy: safeguarding the researcher from inherent chemical hazards while protecting the high-value, isotopically labeled compound from environmental degradation. This guide provides a self-validating, step-by-step protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of this specific compound, ensuring compliance with OSHA and institutional safety standards.

Mechanistic Hazard Profile & Causality

To select the appropriate PPE and engineering controls, we must first deconstruct the chemical structure to understand its latent hazards and reactivities:

• The Formyl Group (Aldehyde): Aldehydes are highly electrophilic. Upon contact with the skin or respiratory tract, they can covalently bind to nucleophilic residues on proteins, acting as potent sensitizers and irritants. Strict dermal and ocular barriers are mandatory.

• The Lipophilic Backbone (Phenoxy/Ethylamine): The 2-methoxyphenoxy moiety increases the compound's lipophilicity, meaning that if it contacts unprotected skin, it can rapidly permeate the lipid bilayer of the epidermis.

• The N-tert-Boc Protecting Group: While the tert-butyloxycarbonyl (Boc) group masks the basicity and corrosivity of the free amine, it is highly acid-labile. Exposure to acidic vapors in the laboratory environment will cause premature deprotection, generating isobutylene gas and carbon dioxide.

• The Deuterated Isotope (-d3): While the deuterium label does not alter the toxicological profile compared to its protic counterpart, it drastically increases the financial value of the material. Hygroscopicity and cross-contamination must be rigorously managed to prevent hydrogen-deuterium exchange or isotopic dilution.

Personal Protective Equipment (PPE) Matrix

According to the OSHA Hazard Communication Standard (29 CFR 1910.1200)[1], a thorough hazard assessment dictates PPE selection. Furthermore, Prudent Practices in the Laboratory dictates that PPE should be utilized as the final line of defense, secondary to robust engineering controls like chemical fume hoods[2].

PPE Category	Required Specification	Mechanistic Causality / Justification
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Aldehydes pose a severe risk of corneal irritation and damage. Safety glasses with side shields are insufficient against fine airborne powders or solvent splashes.
Hand Protection	Double-gloved Nitrile (Min. 4 mil thickness)	Nitrile provides an excellent barrier against lipophilic organic compounds. Double-gloving allows for the immediate removal of the outer glove if contaminated, preventing dermal exposure during transit to the waste bin.
Body Protection	100% Cotton or Flame-Resistant (FR) Lab Coat with knit cuffs	Synthetic lab coats (e.g., polyester) generate static electricity, which can aerosolize fine deuterated powders, leading to inhalation risks and loss of high-value material.
Respiratory	N95/P100 Particulate Respirator (If outside hood)	Routine handling must occur inside a certified fume hood. A respirator is only required during emergency spill cleanups outside of engineered ventilation.

Operational Workflow: Step-by-Step Methodology

Every protocol in the laboratory must be a self-validating system. Do not assume equipment is functioning; verify it before opening the chemical container.

Phase 1: Environmental Setup & Validation

• Validate Engineering Controls: Turn on the chemical fume hood. Visually verify the digital airflow monitor reads between 80–120 feet per minute (fpm). Self-Validation: Tape a small strip of Kimwipe to the bottom of the sash; it should pull steadily inward.

• Establish a Static-Free Zone: Because N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 is a highly purified organic intermediate, it is prone to static charge. Deploy a piezoelectric static ionizer gun over the balance and weighing area to neutralize ambient charge.

• Prepare the Receiving Vessel: Pre-tare a static-free weighing boat or, preferably, weigh the material directly into the destination reaction flask to eliminate transfer losses.

Phase 2: Material Handling & Transfer 4. Don PPE: Equip the PPE outlined in the matrix above. Ensure the knit cuffs of the lab coat are tucked under the inner nitrile glove, while the outer nitrile glove goes over the cuff to create a seamless barrier. 5. Aseptic and Anhydrous Technique: Open the chemical container only within the fume hood. Use a grounded, stainless-steel micro-spatula. Avoid using plastic spatulas, which generate static and cause the deuterated powder to scatter. 6. Solvent Stabilization: Once weighed, immediately dissolve the compound in a dry, aprotic solvent (e.g., anhydrous Dichloromethane or Tetrahydrofuran) if proceeding to a reaction. This eliminates the inhalation hazard of the powder and stabilizes the Boc group.

Phase 3: Decontamination & Waste Segregation 7. Surface Decontamination: Wipe down the balance and fume hood surface with a Kimwipe dampened with isopropanol (to dissolve the lipophilic compound), followed by a wipe with mild soapy water. 8. Doffing PPE: Remove the outer gloves aseptically (turning them inside out) and dispose of them in the solid hazardous waste container before touching the sash to close the hood.

Logical Workflow Diagram

Operational workflow for handling deuterated Boc-protected formyl-phenoxy derivatives.

Disposal and Waste Management Plan

Improper disposal of Boc-protected compounds can lead to dangerous pressure build-ups in waste containers.

• Solid Waste: Dispose of all contaminated Kimwipes, outer gloves, and empty vials in a designated "Hazardous Organic Solid Waste" container.

• Liquid Waste Segregation: CRITICAL: Do not dispose of solutions containing N-tert-Boc-2-(4-formyl-2-methoxyphenoxy)ethylamine-d3 into acidic waste streams (e.g., aqueous HCl or Nitric acid waste). The acidic environment will cleave the Boc protecting group, rapidly evolving isobutylene gas and CO2, which can cause sealed glass waste carboys to rupture explosively. Route all liquid waste to a dedicated, vented "Non-Halogenated Organic Waste" or "Halogenated Organic Waste" carboy, depending on the solvent used for dissolution.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.[Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. U.S. Department of Labor. [Link]

Sources

• 1. osha.gov [osha.gov]
• 2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]